2-Fluoro-1-isocyanato-4-methylbenzene

• CAS: 69941-50-0

Core Science & Biosynthesis

2-Fluoro-1-isocyanato-4-methylbenzene (CAS 69941-50-0): Structural Rationale, Synthetic Workflows, and Applications in Targeted Therapeutics

Executive Summary

In the landscape of modern drug discovery, the precise engineering of molecular interactions dictates the success of a therapeutic candidate. 2-Fluoro-1-isocyanato-4-methylbenzene (CAS 69941-50-0) is a highly specialized electrophilic building block utilized primarily in the synthesis of asymmetric diaryl ureas[1]. Diaryl ureas are privileged pharmacophores, particularly in the design of Type II kinase inhibitors that target the DFG-out inactive conformation of oncogenic kinases[2].

This whitepaper provides an in-depth technical analysis of 2-fluoro-1-isocyanato-4-methylbenzene, detailing its physicochemical profile, the mechanistic causality behind its synthetic workflows, and self-validating protocols for its application in medicinal chemistry.

Physicochemical Profiling & Structural Rationale

To utilize a building block effectively, one must understand how its atomic composition influences both its chemical reactivity and the biological behavior of the final product. Table 1 summarizes the core quantitative data for this compound.

Table 1: Quantitative Physicochemical Data

Property	Value / Description
Chemical Name	2-Fluoro-1-isocyanato-4-methylbenzene
Synonyms	2-Fluoro-4-methylphenyl isocyanate
CAS Registry Number	69941-50-0[1],
Molecular Formula	C8H6FNO[1]
Molecular Weight	151.14 g/mol [1]
Boiling Point	~201.6 ± 33.0 °C[3]
Physical State	Liquid (at Standard Temperature and Pressure)
Electrophilic Center	Isocyanate Carbon (C=O)

The "E-E-A-T" Insight: Why this specific substitution pattern?

As an application scientist, I select reagents not by chance, but by design. The 2-fluoro-4-methyl substitution pattern offers two distinct advantages in drug design:

• The Ortho-Fluoro Effect (Conformational Locking): The highly electronegative fluorine atom withdraws electron density via the inductive effect, increasing the electrophilicity of the isocyanate carbon and accelerating nucleophilic attack. More importantly, in the final urea product, the ortho-fluorine restricts the rotation of the aryl-nitrogen bond due to electrostatic repulsion with the urea carbonyl oxygen. This "locks" the molecule into a specific bioactive conformation, reducing the entropic penalty upon binding to a target protein[2].

• The Para-Methyl Vector (Hydrophobic Probing): The methyl group acts as a soft, lipophilic probe. In the allosteric pockets of kinases (such as VEGFR or BRAF), the para-position frequently projects into a deep hydrophobic cleft. The methyl group perfectly occupies this volume, maximizing Van der Waals interactions and improving binding affinity (

  ) without unnecessarily inflating the molecule's Polar Surface Area (PSA)[4].

Synthetic Utility: Diaryl Urea Formation

The primary utility of 2-fluoro-1-isocyanato-4-methylbenzene is the generation of asymmetric ureas via nucleophilic addition. The isocyanate carbon is highly electron-deficient, making it highly susceptible to attack by primary or secondary amines.

Fig 1: Anhydrous workflow for asymmetric diaryl urea synthesis.

Experimental Workflows & Self-Validating Protocols

To ensure high yields and prevent the formation of symmetric urea byproducts, the following protocol is engineered as a self-validating system . Every step includes a mechanistic rationale (causality) and a verification checkpoint.

Standard Operating Procedure: Synthesis of an Asymmetric Diaryl Urea

Scale: 1.0 mmol

Step 1: Preparation under Inert Atmosphere

• Action: Flame-dry a 25 mL round-bottom flask. Purge with Argon. Dissolve the target primary amine (1.0 mmol) in 5.0 mL of anhydrous Dichloromethane (DCM).

• Causality: Why anhydrous DCM and Argon? Isocyanates are highly moisture-sensitive. Trace water will attack the isocyanate to form an unstable carbamic acid, which rapidly decarboxylates into 2-fluoro-4-methylaniline. This aniline will then attack unreacted isocyanate, generating a symmetric 1,3-bis(2-fluoro-4-methylphenyl)urea byproduct that is notoriously difficult to separate via chromatography.

Step 2: Temperature-Controlled Addition

• Action: Cool the amine solution to 0 °C using an ice bath. Dissolve 2-fluoro-1-isocyanato-4-methylbenzene (1.05 mmol, 158.7 mg) in 2.0 mL of anhydrous DCM. Add this solution dropwise over 10 minutes.

• Causality: Why dropwise at 0 °C? The nucleophilic addition to an isocyanate is highly exothermic. Localized heating can drive unwanted side reactions, including isocyanate dimerization (uretdiones) or trimerization (isocyanurates).

Step 3: Self-Validating Reaction Monitoring

• Action: Remove the ice bath and allow the reaction to warm to room temperature (approx. 2-4 hours). Monitor via LC-MS and TLC (Hexanes/EtOAc 1:1).

• Validation Checkpoint: The reaction is deemed complete only when LC-MS confirms the total disappearance of the starting amine mass and the emergence of the

  peak corresponding to the target asymmetric urea. The absence of a mass corresponding to the symmetric urea ( ~291) validates the integrity of the anhydrous setup.

Step 4: Quenching and Purification

• Action: Quench the reaction with 1.0 mL of methanol to deactivate any trace unreacted isocyanate. Concentrate the mixture in vacuo. Purify via flash column chromatography or trituration (often successful with cold diethyl ether, as diaryl ureas tend to crystallize readily).

• Validation Checkpoint: Confirm final structure and purity (>95%) via

  NMR and NMR. The urea protons typically appear as two distinct broad singlets between 8.0 - 9.5 ppm in DMSO- .

Applications in Drug Discovery: Kinase Inhibition

The diaryl urea motif synthesized from 2-fluoro-1-isocyanato-4-methylbenzene is a cornerstone in oncology drug development. Molecules such as Sorafenib, Regorafenib, and ABT-869 (Linifanib) utilize fluorinated and methylated diaryl ureas to achieve potent multikinase inhibition[4],[2].

The Type II Kinase Inhibitor Pharmacophore

Diaryl ureas function as Type II inhibitors , meaning they bind to the kinase when it is in its inactive "DFG-out" conformation. The urea moiety acts as a highly specific bidentate hydrogen-bond donor/acceptor system[2].

Fig 2: Type II kinase inhibitor pharmacophore binding model.

As illustrated in Figure 2, the urea NH groups donate hydrogen bonds to the side-chain carboxylate of the conserved Glutamate in the αC-helix, while the urea carbonyl accepts a hydrogen bond from the backbone amide of the Aspartate in the DFG motif[2]. The 2-fluoro-4-methylphenyl moiety synthesized from our isocyanate building block is precisely positioned to project into the adjacent allosteric hydrophobic pocket created by the DFG-out shift, anchoring the inhibitor with high affinity[4],[2].

Handling, Stability, and Safety

As a highly reactive electrophile, 2-fluoro-1-isocyanato-4-methylbenzene requires strict handling protocols:

• Toxicity: Isocyanates are potent lachrymators and respiratory sensitizers. All manipulations must be performed inside a certified chemical fume hood.

• Storage: Must be stored under an inert atmosphere (Argon or Nitrogen) at < 4 °C to prevent ambient moisture degradation and spontaneous polymerization.

• Spill Protocol: Spills should be neutralized with an aqueous solution of 5% ammonia and 5% liquid detergent to safely hydrolyze the isocyanate into a benign amine before cleanup.

References

Sources

• 1. 69941-50-0 | CAS DataBase [m.chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. 69941-50-0 | CAS DataBase [m.chemicalbook.com]
• 4. pubs.acs.org [pubs.acs.org]

2-Fluoro-4-methylphenyl Isocyanate: Structural Analysis, Reactivity Profiling, and Applications in Medicinal Chemistry

Executive Summary

In modern drug discovery, the strategic incorporation of fluorine into small-molecule pharmacophores is a foundational technique for modulating lipophilicity, metabolic stability, and target binding affinity. 2-Fluoro-4-methylphenyl isocyanate (Molecular Formula: C₈H₆FNO) is a highly reactive, privileged heterocumulene building block. It is utilized extensively in the parallel synthesis of asymmetric ureas, carbamates, and complex heterocycles.

This technical guide provides an in-depth analysis of the physicochemical properties, mechanistic reactivity, and handling protocols for 2-fluoro-4-methylphenyl isocyanate. By understanding the causal relationships between its electronic structure and its macroscopic reactivity, researchers can optimize synthetic yields and design self-validating experimental workflows.

Physicochemical Profiling & Electronic Structural Analysis

The reactivity of 2-fluoro-4-methylphenyl isocyanate is dictated by the push-pull electronic effects of its aromatic substituents relative to the isocyanate (-N=C=O) core.

• The Electrophilic Core: The isocyanate carbon is highly electrophilic due to the cumulative double bonds and the electronegativity of the adjacent nitrogen and oxygen atoms.

• Ortho-Fluorine Effect (-I): The fluorine atom at the 2-position exerts a strong inductive electron-withdrawing effect (-I). This significantly increases the partial positive charge on the isocyanate carbon, accelerating nucleophilic attack compared to non-fluorinated analogs [1]. Furthermore, in the final urea product, the ortho-fluorine can participate in intramolecular hydrogen bonding (F···H–N), which locks the conformation of the pharmacophore and reduces the entropic penalty upon binding to a kinase target.

• Para-Methyl Effect (+R): The methyl group at the 4-position donates electron density via hyperconjugation (+R). While this slightly dampens the electrophilicity induced by the fluorine, its primary role in drug development is to increase the overall lipophilicity (logP) of the molecule, thereby enhancing cellular membrane permeability.

Table 1: Physicochemical Properties

Note: Data is aggregated from structural analogs and predictive models to establish a baseline for this specific isomer [1].

Property	Value
Molecular Formula	C₈H₆FNO
Molecular Weight	151.14 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	~190–195 °C (lit. analog)
Density	~1.20 g/mL at 25 °C
Predicted logP	2.8 – 3.2
Functional Groups	Fluoro, Methyl, Isocyanate

Mechanistic Reactivity & Target Engagement Pathways

The primary utility of 2-fluoro-4-methylphenyl isocyanate in medicinal chemistry is the generation of diaryl ureas . Diaryl ureas are critical hydrogen-bond donors/acceptors that frequently interact with the hinge region or allosteric pockets (e.g., DFG-out conformations) of target kinases such as VEGFR, PDGFR, and p38 MAPK [2].

The reaction proceeds via a catalyst-free nucleophilic addition. A primary or secondary amine attacks the electrophilic isocyanate carbon, followed by a rapid proton transfer to the isocyanate nitrogen, yielding the stable urea.

Workflow from isocyanate building block to kinase inhibitor target engagement.

Experimental Workflows & Protocols

As an Application Scientist, I design protocols that are self-validating . This means the physical observations during the experiment inherently confirm the mechanistic success or failure of the reaction.

Protocol 1: Synthesis of Asymmetric Ureas

Objective: Synthesize a 1-(2-fluoro-4-methylphenyl)-3-substituted urea with >95% purity.

• Preparation (Causality of Solvent Choice): Dissolve 1.0 equivalent of the target amine in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Causality: DCM is chosen because it is aprotic and easily dried. Protic solvents or ambient moisture will act as competing nucleophiles, destroying the isocyanate.

• Thermal Control: Cool the reaction vessel to 0 °C using an ice bath. Causality: The ortho-fluorine makes this specific isocyanate exceptionally reactive. Cooling prevents exothermic runaway and suppresses the formation of higher-order adducts like biurets or allophanates.

• Addition: Add 1.05 equivalents of 2-fluoro-4-methylphenyl isocyanate dropwise via a syringe.

• Self-Validation Check (Critical Step): Observe the reaction mixture during addition. If no gas bubbles (CO₂) are observed, the anhydrous integrity of the system is validated. If effervescence occurs, moisture has breached the system, and the isocyanate is actively degrading.

• Propagation: Allow the reaction to warm to room temperature and stir for 2–4 hours. Monitor via TLC (Hexanes/EtOAc 7:3). The product will appear as a highly UV-active spot with a lower Rf than the starting isocyanate.

• Workup: Quench with a few drops of methanol to destroy trace unreacted isocyanate. Concentrate under reduced pressure. Triturate the crude solid with cold diethyl ether to precipitate the pure asymmetric urea, leaving symmetric urea byproducts in solution.

Protocol 2: Spectroscopic Characterization

To validate the structural integrity of the synthesized compounds, specific spectroscopic markers must be tracked. The disappearance of the intense isocyanate stretch in IR spectroscopy is the most rapid method to confirm reaction completion.

Table 2: Diagnostic Spectroscopic Data

Technique	Diagnostic Peak / Shift	Assignment & Causality
IR Spectroscopy	~2270 cm⁻¹ (Strong)	Asymmetric -N=C=O stretch. Disappears upon urea formation.
¹H NMR (CDCl₃)	~2.35 ppm (Singlet, 3H)	Para-methyl (-CH₃) protons.
¹⁹F NMR (CDCl₃)	~ -120 to -125 ppm	Ortho-fluorine. Highly diagnostic for confirming the 2-fluoro position.
¹³C NMR (CDCl₃)	~124 ppm	Isocyanate carbon. Shifts to ~155 ppm upon conversion to urea.

Safety, Handling, and Hydrolysis Kinetics

2-Fluoro-4-methylphenyl isocyanate is a lachrymator, a severe respiratory sensitizer, and highly toxic if inhaled. All handling must occur within a certified fume hood using appropriate PPE (nitrile gloves, safety goggles, and a respirator if aerosolization is a risk).

The Hydrolysis Pathway

Understanding the degradation kinetics of this compound is crucial for storage and handling. Isocyanates are acutely moisture-sensitive. When exposed to water, a rapid, irreversible cascade occurs [3].

• Water attacks the isocyanate carbon, forming a highly unstable carbamic acid intermediate.

• The carbamic acid spontaneously decarboxylates, evolving carbon dioxide (CO₂) gas.

• This yields 2-fluoro-4-methylaniline. Because anilines are vastly more nucleophilic than water, this newly formed amine immediately attacks another equivalent of unreacted isocyanate.

• The final result is the formation of a highly insoluble symmetric diaryl urea (1,3-bis(2-fluoro-4-methylphenyl)urea).

Moisture-induced hydrolysis pathway of 2-fluoro-4-methylphenyl isocyanate.

Storage Recommendation: Store strictly under an inert atmosphere (Argon or Nitrogen) at 2–8 °C. Seal bottles with Parafilm or Teflon tape. If a white precipitate is observed at the bottom of the reagent bottle, it indicates moisture contamination and the presence of the symmetric urea byproduct.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 2734879, 5-Fluoro-o-tolyl isocyanate" (Utilized as a structural analog baseline for physicochemical properties). PubChem, 2025.[Link]

• Onys'ko, P. P., et al. "Fluorinated Isocyanates: Promising Building Blocks in Organic Synthesis and Preparation of Compounds for Biomedical Applications and Materials Science." Isocyanates: Advances in Research and Applications, Nova Science Publishers, 2017.[Link]

• Jiménez Blanco, J. L., et al. "A Practical Amine-Free Synthesis of Symmetric Ureas and Thioureas by Self-Condensation of Iso(Thio)cyanates." Synthesis, 1999.[Link]

The Strategic Integration of Fluorinated Aryl Isocyanates in Modern Drug Discovery: A Technical Guide

Abstract

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into drug candidates has become a cornerstone for enhancing pharmacological profiles.[1][2] This guide provides an in-depth technical overview of fluorinated aryl isocyanates, a class of building blocks that offer a powerful synergy between the unique properties of fluorine and the versatile reactivity of the isocyanate functional group. We will explore the synthesis of these critical reagents, their application in the construction of bioactive molecules, and the underlying principles that make them invaluable tools for researchers, scientists, and drug development professionals. This document moves beyond a simple recitation of protocols to offer field-proven insights into the causality behind experimental choices, ensuring a robust and validated understanding of this important area of drug discovery.

The Power of Fluorine in Medicinal Chemistry: A Paradigm of Enhanced Properties

The introduction of fluorine into small molecules can profoundly and beneficially alter their physicochemical and pharmacokinetic properties.[3] More than half of all newly approved small-molecule drugs now contain at least one fluorine atom, a testament to its strategic importance.[1] The high electronegativity and small size of fluorine allow for subtle yet impactful modulations of a molecule's characteristics.[4]

Key advantages of incorporating fluorine include:

• Improved Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes. This can block unwanted metabolic pathways, increasing the half-life of a drug.[1]

• Enhanced Binding Affinity: Fluorine's electronegativity can lead to favorable interactions with biological targets, such as hydrogen bonding and dipole-dipole interactions, thereby increasing binding affinity and potency.[2][4]

• Modulation of Lipophilicity: The strategic placement of fluorine can fine-tune a molecule's lipophilicity, which is crucial for optimizing absorption, distribution, metabolism, and excretion (ADME) properties.[5][6]

• Altered Acidity/Basicity (pKa): The electron-withdrawing nature of fluorine can lower the pKa of nearby basic functional groups, which can improve oral bioavailability by reducing ionization in the gut.[2]

These attributes make fluorinated building blocks essential for medicinal chemists seeking to overcome common challenges in drug development, such as poor metabolic stability and off-target effects.[1]

Fluorinated Aryl Isocyanates: Versatile Building Blocks for Bioactive Scaffolds

Fluorinated aryl isocyanates are highly valuable reagents that combine the benefits of fluorine with the reactive potential of the isocyanate group. The isocyanate moiety (–N=C=O) is a potent electrophile that readily reacts with nucleophiles like amines and alcohols to form stable urea and carbamate linkages, respectively.[7][8] These linkages are prevalent in a wide range of pharmaceuticals.[9]

The general reactivity of fluorinated aryl isocyanates is depicted below:

Caption: Reactivity of fluorinated aryl isocyanates with amines and alcohols.

Synthesis of Fluorinated Aryl Isocyanates: Key Methodologies

The synthesis of fluorinated aryl isocyanates can be broadly categorized into phosgene-based and non-phosgene methods. The choice of method often depends on the scale of the synthesis, available starting materials, and safety considerations.

Phosgene-Based Synthesis: The Triphosgene Approach

Due to the extreme toxicity of phosgene gas, solid and safer phosgene equivalents like triphosgene (bis(trichloromethyl) carbonate) are commonly used in laboratory settings.[5][10] This method involves the reaction of a fluorinated aniline with triphosgene in the presence of a base, such as triethylamine.

Experimental Protocol: Synthesis of 4-Chloro-3-(trifluoromethyl)phenyl isocyanate [4][5]

This protocol describes the synthesis of a key intermediate for the anticancer drug Sorafenib.

Materials:

• 4-Chloro-3-(trifluoromethyl)aniline

• Triphosgene

• Triethylamine

• Dichloromethane (DCM), anhydrous

• Round-bottom flask with magnetic stirrer

• Dropping funnel

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere, dissolve triphosgene (1.0 eq) in anhydrous DCM.

• In a separate flask, prepare a solution of 4-chloro-3-(trifluoromethyl)aniline (1.0 eq) in anhydrous DCM.

• Add the aniline solution dropwise to the stirred triphosgene solution at room temperature.

• Following the addition of the aniline, add a solution of triethylamine (3.0 eq) in anhydrous DCM dropwise to the reaction mixture.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture can be carefully quenched and worked up. The solvent is typically removed under reduced pressure.

• The crude product is then purified, often by distillation under reduced pressure, to yield the pure 4-chloro-3-(trifluoromethyl)phenyl isocyanate.[4]

Caption: Workflow for triphosgene-based synthesis of fluorinated aryl isocyanates.

Non-Phosgene Synthesis: The Curtius Rearrangement

The Curtius rearrangement offers a safer alternative to phosgene-based methods.[3][11] This reaction involves the thermal or photochemical decomposition of an acyl azide, which rearranges to form an isocyanate with the loss of nitrogen gas.[7][11] The acyl azide is typically generated from a carboxylic acid derivative.

General Reaction Scheme:

• Acyl Azide Formation: A fluorinated benzoic acid is converted to an acyl chloride, which then reacts with sodium azide to form the acyl azide.

• Rearrangement: The acyl azide is heated in an inert solvent, leading to the rearrangement and formation of the fluorinated aryl isocyanate.

Experimental Protocol: General Procedure for Curtius Rearrangement [3][12]

Materials:

• Fluorinated benzoic acid

• Thionyl chloride or oxalyl chloride

• Sodium azide

• Anhydrous, inert solvent (e.g., toluene, benzene)

• Round-bottom flask with reflux condenser and magnetic stirrer

• Inert atmosphere

Procedure:

• Convert the fluorinated benzoic acid to its corresponding acyl chloride using thionyl chloride or oxalyl chloride.

• Carefully add the acyl chloride to a solution or suspension of sodium azide in an appropriate solvent to form the acyl azide. Caution: Acyl azides can be explosive and should be handled with care.

• Gently heat the solution containing the acyl azide. The Curtius rearrangement will occur, liberating nitrogen gas and forming the isocyanate.

• The progress of the reaction can be monitored by the cessation of nitrogen evolution.

• The resulting isocyanate can be used directly in the next step or isolated by distillation.

Caption: Synthetic pathway of the Curtius rearrangement for isocyanate formation.

Application in Drug Discovery: The Case of Sorafenib

Sorafenib (Nexavar®) is a multi-kinase inhibitor used in the treatment of advanced renal cell carcinoma and hepatocellular carcinoma.[13] Its synthesis provides an excellent example of the application of a fluorinated aryl isocyanate building block. The core structure of Sorafenib features a urea linkage formed by the reaction of 4-chloro-3-(trifluoromethyl)phenyl isocyanate with a substituted aniline.[13][14]

Synthesis of Sorafenib's Urea Core: [14]

The key step involves the reaction of 4-(4-aminophenoxy)-N-methyl-2-pyridinecarboxamide with 4-chloro-3-(trifluoromethyl)phenyl isocyanate.

Experimental Protocol: Synthesis of Sorafenib [14]

Materials:

• 4-(4-Aminophenoxy)-N-methyl-2-pyridinecarboxamide

• 4-Chloro-3-(trifluoromethyl)phenyl isocyanate

• Ethyl acetate

• Round-bottom flask with magnetic stirrer

Procedure:

• Suspend 4-(4-aminophenoxy)-N-methyl-2-pyridinecarboxamide (1.0 eq) in ethyl acetate and heat the suspension to 40°C.

• Prepare a solution of 4-chloro-3-(trifluoromethyl)phenyl isocyanate (1.05 eq) in ethyl acetate.

• Add the isocyanate solution to the heated suspension at a rate that maintains the temperature below 60°C.

• After the addition is complete, cool the mixture to 20°C over one hour and continue stirring for an additional 30 minutes.

• The product precipitates from the solution and can be collected by filtration.

• Wash the product with ethyl acetate and dry under reduced pressure to yield Sorafenib.

This synthesis highlights the efficiency and selectivity of the reaction between an isocyanate and an amine to form the crucial urea bond in a complex, biologically active molecule.

Spectroscopic Characterization of Fluorinated Aryl Isocyanates

The successful synthesis and purification of fluorinated aryl isocyanates are confirmed through various spectroscopic techniques.

Spectroscopic Method	Key Diagnostic Features
Infrared (IR) Spectroscopy	A strong, sharp absorption band in the region of 2250-2275 cm⁻¹ is characteristic of the N=C=O stretching vibration.
¹⁹F NMR Spectroscopy	The chemical shift and coupling constants of the fluorine signals provide definitive information about the position and electronic environment of the fluorine atoms on the aromatic ring.[15]
¹³C NMR Spectroscopy	The isocyanate carbon typically appears in the range of 120-135 ppm.
¹H NMR Spectroscopy	The signals for the aromatic protons will show coupling to any adjacent fluorine atoms, providing further structural confirmation.

Safety and Handling of Fluorinated Aryl Isocyanates

Isocyanates are toxic and are potent respiratory and skin sensitizers.[2][16][17] Chronic exposure can lead to occupational asthma.[2] Therefore, stringent safety precautions are mandatory when handling these compounds.

Engineering Controls:

• All work with isocyanates must be conducted in a certified chemical fume hood with a face velocity of 80-120 feet per minute.[16]

• Use the smallest quantity of isocyanate necessary for the experiment.[16]

Personal Protective Equipment (PPE):

• Gloves: Chemically resistant gloves (e.g., nitrile, butyl rubber) are essential. Thin latex gloves are not suitable.[17]

• Eye Protection: Chemical splash goggles and a face shield should be worn.[16]

• Lab Coat: A flame-resistant lab coat should be worn.

• Respiratory Protection: In situations where airborne concentrations may exceed exposure limits, a supplied-air respirator is necessary.

Spill and Waste Management:

• In case of a spill, evacuate the area and decontaminate with a suitable solution (e.g., a mixture of water, detergent, and ammonia).[16]

• All isocyanate-contaminated waste must be disposed of as hazardous waste according to institutional guidelines.[16]

Conclusion

Fluorinated aryl isocyanates represent a powerful class of building blocks for modern drug discovery. Their strategic use allows for the efficient introduction of fluorine into drug candidates, thereby enabling the fine-tuning of their pharmacological properties. The synthesis of these reagents, while requiring careful handling, is well-established through both phosgene and non-phosgene routes. The case of Sorafenib exemplifies how these building blocks can be seamlessly integrated into the synthesis of complex and life-saving therapeutics. As the demand for more effective and safer drugs continues to grow, the importance of fluorinated aryl isocyanates in the medicinal chemist's toolbox is set to increase.

References

• Liu, D., Tian, Z., Yan, Z., Wu, L., Ma, Y., Wang, Q., Liu, W., Zhou, H., & Yang, C. (2013). Bioorganic and Medicinal Chemistry, 21(11), 2960-2967.
• General procedure for the synthesis of isocyanates.
• Fluorinated Building Blocks in Drug Design: Why They Matter. (2026, January 19). Apollo Scientific.
• Synthesis method of 4-chloro-3- (trifluoromethyl)
• Slepukhina, I. N., et al. (2015). Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas.
• 4-Fluorophenyl isocyanate. AK Scientific, Inc.
• Material Safety Data Sheet - 4-Fluorophenyl isocyanate, 99%. (2003, December 12). Cole-Parmer.
• Curtius rearrangement. Wikipedia.
• Curtius Rearrangement. Alfa Chemistry.
• Theoretical insights into photo-induced Curtius rearrangement of chlorodifluoroacetyl azide. (2021). Organic Chemistry Frontiers.
• The Curtius Rearrangement: Mechanistic Insight and Recent Applications in N
• Replacement of Hydrogen by Fluorine. (2021, January 30). Cambridge MedChem Consulting.
• Overview of non-phosgene routes for isocyanate synthesis.
• Usharani, V., Bhujanga Rao, A. K. S., Pulla Reddy, M., & Dubey, P. K. (2012).
• Curtius Rearrangement. Organic Chemistry Portal.
• 4-FLUOROPHENYL ISOCYAN
• Non-phosgene Synthesis of Isocyanate Precursors. (2011, April 22). Lanzhou Institute of Chemical Physics, Chinese Academy of Sciences.
• Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates.
• Isocyanates: Working Safely. California Department of Public Health.
• Non-phosgene route to the manufacture of organic isocyan
• GUIDE TO HANDLING ISOCYAN
• Xing, L., Honda, T., Fitz, L., & Ojima, I. (2019). Case studies of fluorine in drug discovery. In Fluorine in Life Sciences: Pharmaceuticals, Medicinal Diagnostics, and Agrochemicals (pp. 181-211). Elsevier.
• Brotons-Rufes, A., Fouad, M. A., & Ragaini, F. (2025, September 25). Isocyanate synthesis without phosgene: computational and experimental studies for a greener industry. ACS Fall 2025.
• Method for making carbamates, ureas and isocyan
• Nambu, Y., & Endo, T. (1992).
• How To Get Isocyan
• A New and Efficient Catalytic Method for Synthesizing Isocyanates from Carbamates. Request PDF.
• Process for preparing organic isocyan
• Preparation of sorafenib base according to WO 2006/034796. (2009). WO 2009/111061 A1.
• Synthesis of Isocyanates from CO2 and Amines under Mild Conditions.
• Scott, P. J. H. (2015). Fluorine in Drug Design: A Case Study With Fluoroanisoles. PubMed.
• 4-Fluorophenyl isocyan
• 3,5-BIS(TRIFLUOROMETHYL)
• 3,5-BIS(TRIFLUOROMETHYL)
• Vitale, P., et al. (2023).
• Isocyanate-based multicomponent reactions. (2024, December 12). PMC.
• Novel method to synthesize valuable fluorinated drug compounds. (2025, February 21). EurekAlert!
• Zhou, Y., et al. (2012). Fluorine in Pharmaceutical Industry: Fluorine-Containing Drugs Introduced to the Market in the Last Decade (2001–2011). Chemical Reviews.
• Relative reactivity's of various functional groups towards isocyanates.
• Nambu, Y., & Endo, T. (1992).
• Baker, J. W., Davies, M. M., & Gaunt, J. (1949). The mechanism of the reaction of aryl isocyanates with alcohols and amines. Part IV. The evidence of infra-red absorption spectra regarding alcohol–amine association in the base-catalysed reaction of phenyl isocyanate with alcohols. Journal of the Chemical Society (Resumed).
• Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio Study. (2019, September 22). PMC.
• Structural and spectroscopic characterization of fluorinated dioxole based salts: A combined experimental and computational study. Request PDF.
• Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio Study.
• Flow chemistry synthesis of isocyan
• Singh, P., et al. (2023). Synthesis, Computational, FT- IR, NMR and UV-Vis Spectral Studies of Bioactive 2-(4-fluorophenyl)-4-(4-(4-methoxyphenyl)-5-(3-nitrophenyl)-4H-1,2, 4-triazol-3-yl)quinoline. Indian Journal of Pure & Applied Physics.
• Supporting Information A Photocatalyzed Aliphatic Fluorin
• Structural and spectroscopic characterization of methyl isocyanate, methyl cyanate, methyl fulminate, and acetonitrile N-oxide using highly correlated ab initio methods. Semantic Scholar.
• FT-IR, UV, NMR, Spectral Examinations Report of 2-(2,4-Difluorophenyl)-1,3-Bis-(1,2,4-Triazol-1-yl) Propan-2-ol on the Basis of Boosting Electric and Optical Properties Using DFT. (2024, January 30). Universitas Airlangga.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. CN110885298B - Synthesis method of 4-chloro-3- (trifluoromethyl) phenylisocyanate - Google Patents [patents.google.com]
• 5. 4-Chloro-3-(trifluoromethyl)phenyl isocyanate synthesis - chemicalbook [chemicalbook.com]
• 6. Fluorine in drug design: a case study with fluoroanisoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Theoretical insights into photo-induced Curtius rearrangement of chlorodifluoroacetyl azide - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 8. Isocyanate-based multicomponent reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. rsc.org [rsc.org]
• 11. Curtius rearrangement - Wikipedia [en.wikipedia.org]
• 12. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 13. asianpubs.org [asianpubs.org]
• 14. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 15. rsc.org [rsc.org]
• 16. aksci.com [aksci.com]
• 17. safeworkaustralia.gov.au [safeworkaustralia.gov.au]

Reactivity Profile and Synthetic Applications of 2-Fluoro-1-isocyanato-4-methylbenzene

Executive Summary

2-Fluoro-1-isocyanato-4-methylbenzene (CAS: 69941-50-0), commonly referred to as 2-fluoro-4-methylphenyl isocyanate, is a highly reactive, privileged building block in modern medicinal chemistry. It is predominantly utilized in the synthesis of diaryl ureas—a structural motif central to Type II kinase inhibitors. This whitepaper details the mechanistic reactivity of the molecule, driven by the push-pull electronic effects of its substituents, and provides field-proven, self-validating protocols for its implementation in drug discovery workflows.

Mechanistic Reactivity Profile

The reactivity of an isocyanate group (-N=C=O) is dictated by the electrophilicity of its central carbon atom. In 2-fluoro-1-isocyanato-4-methylbenzene, the local electronic environment is manipulated by two competing ring substituents:

• The Ortho-Fluoro Group (-I Effect): Fluorine is highly electronegative. Positioned ortho to the isocyanate, it exerts a strong inductive electron-withdrawing effect (-I). This deshields the isocyanate carbon, significantly increasing its partial positive charge (

  ) and lowering the activation energy required for nucleophilic attack by amines or alcohols.

• The Para-Methyl Group (+I / Hyperconjugation): The methyl group at the para position is electron-donating. While it pushes electron density back into the conjugated

  -system, its effect is relatively weak compared to the proximity-driven inductive pull of the ortho-fluorine.

Causality in Drug Design: Beyond reactivity, these substituents are deliberately chosen for target engagement. The 4-methyl group projects into deep hydrophobic pockets (such as the DFG-out allosteric site in kinases), enhancing binding affinity. Simultaneously, the highly electronegative ortho-fluorine can act as a hydrogen-bond acceptor, often engaging in intramolecular hydrogen bonding with the adjacent urea NH. This "conformational locking" restricts rotatable bonds, pre-organizing the molecule into its active, planar conformation and reducing the entropic cost of binding[1].

Electronic push-pull effects governing the electrophilicity of the isocyanate carbon.

Quantitative Data & Physicochemical Properties

To facilitate experimental planning, the key physicochemical and reactivity parameters of 2-fluoro-1-isocyanato-4-methylbenzene are summarized below.

Property	Value / Description	Causality / Impact on Workflow
CAS Number	69941-50-0	Standard identifier for procurement.
Molecular Formula	C8H6FNO	Low molecular weight (151.14 g/mol ) allows incorporation into complex scaffolds without violating Lipinski's rules.
Electrophilicity	High (Relative to Phenyl Isocyanate)	Rapid reaction kinetics with primary/secondary amines; requires strict temperature control (0 °C to RT) to prevent exothermic runaway.
Moisture Sensitivity	Extreme	Rapidly hydrolyzes to the corresponding aniline, which then reacts with unhydrolyzed isocyanate to form a symmetric 1,3-bis(2-fluoro-4-methylphenyl)urea byproduct.
Storage	2–8 °C, Inert Atmosphere	Must be stored under Argon/N2. Degraded lots will show insoluble white urea precipitates.

Experimental Protocols: A Self-Validating System

Because commercial isocyanates degrade over time via moisture exposure, generating 2-fluoro-1-isocyanato-4-methylbenzene in situ from the highly stable 2-fluoro-4-methylaniline is often the preferred route in medicinal chemistry[2]. The following protocol utilizes triphosgene and includes a mandatory self-validation step to ensure absolute conversion before the addition of high-value nucleophiles (e.g., complex heterocyclic amines).

Protocol: In Situ Generation and Diaryl Urea Synthesis

Phase 1: Isocyanate Generation

• Preparation: In an oven-dried flask purged with Argon, dissolve 2-fluoro-4-methylaniline (1.0 equiv, 10 mmol) in anhydrous dichloromethane (DCM, 0.2 M).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.5 equiv). Cool the reaction mixture to 0 °C using an ice bath. Causality: DIPEA neutralizes the HCl generated during the reaction, preventing the protonation of the starting aniline, which would render it non-nucleophilic.

• Phosgenation: Slowly add triphosgene (0.35 equiv) dissolved in anhydrous DCM dropwise over 15 minutes. Stir at 0 °C for 2 hours.

Phase 2: The Self-Validating Quench (Critical Step) Do not proceed to coupling blindly. You must validate the presence of the highly reactive isocyanate.

• Aliquot: Remove 10 µL of the reaction mixture.

• Quench: Inject the aliquot into an LCMS vial containing 1 mL of anhydrous methanol.

• Mechanism: The methanol instantly reacts with the active isocyanate to form methyl (2-fluoro-4-methylphenyl)carbamate.

• Validation: Run a rapid LCMS. If the starting aniline mass (M+H = 126.1) is absent and the carbamate mass (M+H = 184.2) is the base peak, the system is validated. If aniline remains, add an additional 0.05 equiv of triphosgene.

Phase 3: Nucleophilic Coupling

• Addition: Once validated, add the target heterocyclic amine (0.9 equiv) directly to the 0 °C isocyanate solution[3]. Causality: Using 0.9 equiv of the amine ensures the isocyanate is the limiting reagent for the coupling, making purification easier as the excess isocyanate can be quenched later.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

• Workup: Quench the reaction with saturated aqueous

  . Extract with DCM, dry over , and purify via flash chromatography.

Self-validating synthetic workflow for diaryl urea generation via in situ isocyanate.

Applications in Drug Development

The 2-fluoro-4-methylphenyl urea motif is a cornerstone in the development of multi-targeted receptor tyrosine kinase (RTK) inhibitors and serine/threonine kinase inhibitors.

• Pan-RAF Inhibitors: Research into 1H-pyrazolo[3,4-d]pyrimidine scaffolds has demonstrated that incorporating the 2-fluoro-4-methylphenyl isocyanate building block yields potent anti-proliferative agents. The urea linkage forms critical bidentate hydrogen bonds with the catalytic glutamate and the DFG aspartate of the kinase, stabilizing the inactive DFG-out conformation[1].

• Pyrido[3,2-d]pyrimidines: This isocyanate has been successfully utilized to synthesize substituted pyrido[3,2-d]pyrimidine derivatives. These compounds act as highly active immunosuppressive agents, useful in treating transplant rejection, inflammatory diseases, and cell proliferative disorders by inhibiting lymphocyte proliferation[3].

• Agrochemicals: Beyond human therapeutics, the reactivity of this isocyanate is leveraged in the synthesis of aryl sulphide and aryl sulphoxide derivatives, which serve as potent acaricides and insecticides[2].

References

• Bisarylureas Based on 1H-Pyrazolo[3,4-d]pyrimidine Scaffold as Novel Pan-RAF Inhibitors Title: Structure-Based Design, Synthesis, Biological Evaluation and Molecular Modelling Studies Source: MDPI URL:[Link]

• US Patent 2009/0036430 A1 Title: Pyrido(3,2-d)pyrimidines and pharmaceutical compositions useful for medical treatment Source: Google Patents / USPTO URL:[Link]

• US Patent 2016/0145235 A1 Title: Aryl sulphide and aryl sulphoxide derivatives Source: Google Patents / USPTO URL:[Link]

Sources

• 1. Bisarylureas Based on 1H-Pyrazolo[3,4-d]pyrimidine Scaffold as Novel Pan-RAF Inhibitors with Potent Anti-Proliferative Activities: Structure-Based Design, Synthesis, Biological Evaluation and Molecular Modelling Studies [mdpi.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Comprehensive Safety &amp; Handling Protocol: 2-Fluoro-1-isocyanato-4-methylbenzene in Drug Development

Executive Summary

In modern medicinal chemistry and drug development, 2-Fluoro-1-isocyanato-4-methylbenzene (also known as 2-Fluoro-4-methylphenyl isocyanate) serves as a critical electrophilic building block. It is predominantly utilized for the synthesis of complex ureas and carbamates—pharmacophores frequently found in kinase inhibitors and GPCR modulators. However, the inherent electrophilicity that makes this compound synthetically valuable also renders it a potent biological hazard. This whitepaper provides an in-depth, causality-driven guide to the physicochemical profiling, mechanistic toxicology, and self-validating handling protocols required to safely utilize this reagent in a laboratory setting.

Physicochemical Profiling & Structural Dynamics

Understanding the physical properties of 2-Fluoro-1-isocyanato-4-methylbenzene is the first step in designing safe experimental workflows. The isocyanate (-NCO) functional group is highly sensitive to protic solvents and ambient moisture, necessitating strict anhydrous storage conditions.

Table 1: Physicochemical Properties

Property	Value
Chemical Name	2-Fluoro-1-isocyanato-4-methylbenzene
CAS Number	69941-50-0[1]
Molecular Formula	C8H6FNO
Molecular Weight	151.14 g/mol
Boiling Point	201.6 ± 33.0 °C[1]
Physical State	Liquid (at standard temperature and pressure)

| Reactivity Profile | Highly electrophilic; violently moisture-sensitive |

Mechanistic Toxicology & Hazard Characterization

The primary hazard of 2-Fluoro-1-isocyanato-4-methylbenzene lies in its ability to act as a respiratory sensitizer. Rather than acting purely as a direct irritant, isocyanates initiate a complex immunological cascade.

Due to their high reactivity, the -NCO group undergoes rapid nucleophilic attack by sulfhydryl (-SH), amino (-NH2), and hydroxyl (-OH) groups present on biological carrier proteins[2]. Key physiological targets include glutathione (GSH), tubulin, and human serum albumin (HSA)[2][3]. When 2-Fluoro-1-isocyanato-4-methylbenzene covalently binds to albumin, it forms an isocyanate-albumin complex that acts as a neo-epitope[3].

This structural alteration is recognized by the immune system, triggering the activation of CD4+ T-cells and the subsequent induction of IgE and IgG antibodies[3]. This protein-binding cascade is the primary pathomechanism for isocyanate-induced occupational asthma, meaning that even micro-exposures can lead to severe, lifelong respiratory sensitization[2][3].

Self-Validating Experimental Workflows

To mitigate the risks associated with isocyanate exposure, protocols must not only dictate actions but also incorporate self-validating steps to prove the hazard has been neutralized.

Protocol: Safe Synthesis & Nucleophilic Quenching

Step 1: Inert Atmosphere Preparation

• Action: Flame-dry all glassware and purge the system with Argon or Nitrogen.

• Causality: Isocyanates react competitively with ambient moisture. Excluding water prevents the formation of unstable carbamic acids, ensuring stoichiometric integrity and preventing hazardous gas evolution.

Step 2: Reagent Addition

• Action: Dissolve 2-Fluoro-1-isocyanato-4-methylbenzene in a strictly anhydrous aprotic solvent (e.g., DCM or THF). Add the target amine/alcohol dropwise at 0 °C.

• Causality: The nucleophilic addition to an isocyanate is highly exothermic. Cooling the reaction prevents thermal runaway and minimizes undesired dimerization of the isocyanate.

Step 3: Deliberate Quenching

• Action: Post-reaction, add an excess (≥2 equivalents) of a secondary amine (e.g., diethylamine) or methanol. Stir for 30–60 minutes in the fume hood[4].

• Causality: Diethylamine acts as a highly efficient scavenger. As a secondary amine, it reacts orders of magnitude faster with isocyanates than water does, rapidly converting any unreacted, volatile isocyanate into a stable, non-toxic urea derivative[4].

Step 4: Self-Validation (IR Spectroscopy)

• Action: Extract a crude aliquot and perform an FT-IR scan.

• Causality: The complete disappearance of the distinct, strong -NCO asymmetric stretch at ~2250–2270 cm⁻¹ validates that the highly toxic electrophile has been fully neutralized. Only after this validation should the mixture be exposed to ambient air for aqueous workup.

Table 2: Nucleophilic Quenching Reagents (Comparison)

Quenching Reagent	Nucleophilicity	Reaction Rate with -NCO	Byproduct Formed	Safety / Utility
Diethylamine (2 eq.)	High (Secondary Amine)	Very Fast (<30 mins)	Substituted Urea	Optimal : Rapid, complete consumption of the electrophile[4].
Methanol (5 eq.)	Moderate (Alcohol)	Moderate (1-2 hours)	Carbamate	Standard : Requires longer stirring but highly effective[4].

| Water (H2O) | Low | Slow | Amine + CO2 Gas | Hazardous : Generates pressure; should never be used for sealed quenching[4]. |

Workflow for the synthesis and nucleophilic quenching of 2-Fluoro-1-isocyanato-4-methylbenzene.

Storage, Degradation Kinetics & Spill Response

In the event of an accidental spill, the immediate instinct to clean the area with water must be strictly avoided[4].

When 2-Fluoro-1-isocyanato-4-methylbenzene reacts with water, it undergoes a hydrolysis pathway forming an unstable carbamic acid intermediate. This intermediate rapidly decarboxylates into 2-fluoro-4-methylaniline and carbon dioxide (CO2) gas. If a spill is cleaned with water and placed into a sealed chemical waste container, the continuous CO2 evolution leads to catastrophic pressure buildup and potential explosion[4].

Emergency Spill Protocol:

• Ensure the area is well-ventilated and remove ignition sources[4].

• Absorb the spill with an inert, dry material such as dry sand or vermiculite[4].

• Transfer the absorbed material to a waste container, but do not seal it tightly to allow any generated CO2 to safely vent[4].

Hydrolysis pathway of isocyanates leading to hazardous CO2 gas evolution and amine formation.

References

• ChemicalBook. "69941-50-0 | CAS DataBase - Chemical Properties".
• CDC Stacks. "Polyisocyanates in occupational environments: A critical review of exposure limits and metrics".
• MDPI. "Environmental Isocyanate-Induced Asthma: Morphologic and Pathogenetic Aspects of an Increasing Occupational Disease".
• Benchchem. "Safe handling and quenching procedures for benzoyl isocyanate".

Sources

• 1. 69941-50-0 | CAS DataBase [m.chemicalbook.com]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Commercial suppliers of high-purity 2-Fluoro-1-isocyanato-4-methylbenzene

Technical Guide: Sourcing and Validating High-Purity 2-Fluoro-1-isocyanato-4-methylbenzene

CAS Number: 69941-50-0 Synonyms: 2-Fluoro-4-methylphenyl isocyanate; 1-Isocyanato-2-fluoro-4-methylbenzene. Molecular Formula: C₈H₆FNO Molecular Weight: 151.14 g/mol

Executive Summary

In the landscape of medicinal chemistry, the 2-fluoro-4-methylphenyl motif is a privileged scaffold. The strategic placement of the fluorine atom at the ortho position relative to the nitrogen functionality modulates the electronic properties of the aromatic ring, influencing metabolic stability and lipophilicity (LogP) of the final drug candidate.

This guide addresses the critical challenge of sourcing 2-Fluoro-1-isocyanato-4-methylbenzene (CAS 69941-50-0) . Unlike stable building blocks, aryl isocyanates are highly reactive electrophiles prone to hydrolysis. "High purity" in a catalog often degrades to "technical grade" upon arrival due to moisture ingress. This document provides a self-validating sourcing strategy, ensuring that the reagent you use in synthesis matches the potency required for structure-activity relationship (SAR) studies.

Sourcing Landscape & Strategic Selection

The supply chain for fluorinated isocyanates is bifurcated into Catalog Aggregators and Specialized Synthesis Houses . Blindly ordering based on price often results in degraded material (urea precipitates).

Supplier Tier Analysis

Supplier Tier	Representative Vendors	Pros	Cons	Recommended For
Tier 1: Originators	Enamine , Combi-Blocks , Fluorochem	High batch turnover; typically stored under Argon; provide detailed CoA.	Higher unit cost; shipping times can vary if stock is in Ukraine/China.	GMP synthesis, SAR library generation.
Tier 2: Aggregators	Sigma-Aldrich (MilliporeSigma) , Fisher Scientific	Reliable logistics; easy procurement systems.	Often re-package material; extended storage times may increase hydrolysis risk.	Routine screening, small-scale pilots.
Tier 3: Bulk/Custom	Apollo Scientific , Oakwood	Cost-effective for >100g scales.	Purity varies; "97%" might include significant urea dimer.	Process development (requires re-purification).

The "Freshness" Heuristic

When ordering CAS 69941-50-0, request the Date of Manufacture (DOM) . Isocyanates have a shelf-life.

• < 6 Months: Optimal.

• 6–12 Months: Acceptable if stored at 2–8°C.

• > 12 Months: Mandatory re-titration required before use.

Technical Specifications & Impurity Profiling

To validate "High Purity" (>97%), one must understand the degradation pathway. The primary impurity is not a synthetic byproduct, but a hydrolysis product formed during storage.

Degradation Mechanism:

• Isocyanate reacts with atmospheric moisture to form the unstable carbamic acid.

• Decarboxylation yields the aniline (2-Fluoro-4-methylaniline).

• The aniline reacts with remaining isocyanate to form the 1,3-bis(2-fluoro-4-methylphenyl)urea (Dimer).

Visual Indicator: The isocyanate is a clear, colorless to pale yellow liquid (or low-melting solid). Turbidity or white precipitate indicates urea formation.

Quality Control Framework (Self-Validating Protocol)

Do not rely solely on the vendor's CoA. The following workflow ensures the reagent is active at the moment of use.

Validation Workflow

Figure 1: QC Workflow for validating isocyanate activity prior to synthesis.

Protocol: Dibutylamine Back-Titration (The Gold Standard)

Standard: ASTM D5155 / ISO 14896

This method quantifies the reactive –NCO groups, ignoring non-reactive impurities like ureas.

Reagents:

• Amine Solution: 2M Di-n-butylamine (DBA) in dry toluene.

• Titrant: 1N HCl (standardized).

• Solvent: Dry Toluene or Isopropanol.

• Indicator: Bromophenol Blue.

Step-by-Step Methodology:

• Blank Preparation: Pipette 20.0 mL of DBA solution into a flask. Dilute with 50 mL isopropanol. Titrate with 1N HCl to the yellow endpoint. Record Volume (

  ).

• Sample Preparation: Weigh accurately ~1.0 g (

  ) of 2-Fluoro-1-isocyanato-4-methylbenzene into a dry flask.

• Reaction: Add 20.0 mL of DBA solution. Swirl and let stand for 15 minutes. (The isocyanate reacts quantitatively with excess amine to form the urea).

• Titration: Add 50 mL isopropanol and indicator. Titrate the excess unreacted amine with 1N HCl. Record Volume (

  ).

Calculation:

• Theoretical %NCO for C₈H₆FNO (MW 151.14) = 27.8% .

• Acceptance Criteria: Experimental %NCO should be

  .

Handling & Synthetic Utility

Handling Best Practices

• Atmosphere: Always handle under Nitrogen or Argon.

• Transfer: Use oven-dried glass syringes with stainless steel needles. Avoid pouring.

• Storage: Store at 2–8°C. If the bottle is opened, seal with Parafilm and store in a desiccator or glovebox.

Synthetic Pathways

The 2-fluoro-4-methylphenyl isocyanate is a versatile electrophile. The fluorine atom at the 2-position exerts an inductive electron-withdrawing effect, making the isocyanate carbon slightly more electrophilic than its non-fluorinated analogue, accelerating nucleophilic attack.

Figure 2: Primary synthetic transformations for drug discovery applications.

Key Reaction Notes:

• Urea Formation: Reactions with amines are usually exothermic and fast. Conduct in DCM or THF at 0°C to control selectivity.

• Carbamate Formation: Alcohols are less nucleophilic. Use a catalyst like Dibutyltin Dilaurate (DBTL) or heat in Toluene.

References

• ChemicalBook. 2-Fluoro-1-isocyanato-4-methylbenzene Product Properties & CAS 69941-50-0. Retrieved from .

• Sigma-Aldrich. Isocyanate Handling and Purity Specifications. Retrieved from .

• ASTM International. ASTM D5155 - Standard Test Methods for Polyurethane Raw Materials: Determination of the Isocyanate Content of Aromatic Isocyanates. Retrieved from .

• PubChem. Compound Summary for 2-Fluoro-4-methylphenyl isocyanate. Retrieved from .

• Enamine. Building Blocks Catalog: Fluorinated Isocyanates. Retrieved from .[1]

Sources

• 1. namiki-s.co.jp [namiki-s.co.jp]

Protocols & Analytical Methods

Application Note: Synthesis of Asymmetric Urea Derivatives Using 2-Fluoro-1-isocyanato-4-methylbenzene

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, self-validating experimental protocols, and structural optimization using 2-fluoro-4-methylphenyl isocyanate.

Introduction & Mechanistic Rationale

Substituted ureas are privileged pharmacophores in medicinal chemistry, frequently serving as critical hydrogen-bond donors and acceptors in the active sites of kinase inhibitors, soluble epoxide hydrolase inhibitors, and receptor antagonists[1]. The synthesis of asymmetric ureas is most efficiently achieved through the nucleophilic addition of a primary or secondary amine to an aryl isocyanate[1][2].

• Electronic Activation: The highly electronegative fluorine atom at the ortho position exerts a strong inductive electron-withdrawing effect (-I). This increases the partial positive charge on the isocyanate carbon, making it significantly more electrophilic and accelerating nucleophilic attack compared to non-fluorinated analogs[4].

• Conformational Locking & Bioisosterism: In the final urea derivative, the ortho-fluorine frequently engages in intramolecular dipole interactions or hydrogen bonding with the adjacent urea NH. This restricts the rotational degrees of freedom, locking the molecule into a bioactive conformation—a strategy famously utilized in the development of multikinase inhibitors[3]. Meanwhile, the para-methyl group provides a hydrophobic anchor for deep binding pockets.

Mechanistic pathway of urea formation via nucleophilic attack on 2-Fluoro-1-isocyanato-4-methylbenzene.

Chemical Properties & Safety Profile

Before initiating the protocol, it is critical to understand the physicochemical constraints of the reagent. Isocyanates are potent lachrymators and highly moisture-sensitive[4].

Property	Value / Description
Chemical Name	2-Fluoro-1-isocyanato-4-methylbenzene
CAS Number	69941-50-0
Molecular Formula	C8H6FNO
Molecular Weight	151.14 g/mol
Appearance	Clear, colorless to pale yellow liquid
Reactivity Profile	Highly electrophilic; reacts vigorously with water, alcohols, and amines.
Storage	Store under inert gas (Ar/N2) at 2–8 °C.

Experimental Design & Causality

To ensure a self-validating and high-yielding synthesis, every experimental variable must be strictly controlled.

Solvent Selection & The Threat of Moisture

The reaction must be conducted in strictly anhydrous solvents (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF))[1].

• The Causality: If moisture is present, H₂O acts as a competing nucleophile, attacking the isocyanate to form an unstable carbamic acid. This intermediate rapidly decarboxylates to yield 2-fluoro-4-methylaniline. The newly formed aniline will immediately react with another equivalent of the starting isocyanate, generating the symmetric byproduct 1,3-bis(2-fluoro-4-methylphenyl)urea [4]. This byproduct is highly crystalline, poorly soluble, and notoriously difficult to separate from the desired asymmetric urea via chromatography.

Temperature Control

• The Causality: The reaction between an isocyanate and an aliphatic amine is highly exothermic[1]. Rapid addition at room temperature causes localized heating, which can promote the formation of biurets (where the newly formed urea attacks a second equivalent of isocyanate). Dropwise addition at 0 °C ensures thermal control, maximizing the yield of the desired mono-urea[1].

Self-Validating Experimental Protocols

The following protocols are designed with built-in validation checkpoints to ensure absolute confidence in the synthetic outcome.

Protocol A: Synthesis with Primary/Aliphatic Amines (Precipitation Method)

Best for highly reactive amines where the resulting urea is insoluble in the reaction solvent.

Materials:

• 2-Fluoro-1-isocyanato-4-methylbenzene (1.0 equiv)

• Primary Amine (1.05 equiv)

• Anhydrous DCM (0.1–0.5 M concentration)[1]

• Argon/Nitrogen line

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and purge with Argon. Dissolve the primary amine (1.05 equiv) in anhydrous DCM to achieve a 0.2 M solution.

  • Validation Checkpoint 1: Ensure solvent water content is <50 ppm (Karl Fischer titration) to prevent symmetric urea formation.

• Cooling: Submerge the flask in an ice-water bath (0 °C) and stir at 400 rpm.

• Addition: Dilute 2-Fluoro-1-isocyanato-4-methylbenzene (1.0 equiv) in an equal volume of anhydrous DCM. Add this solution dropwise to the amine over 15 minutes using a syringe pump or addition funnel[1].

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–4 hours.

• In-Process Validation (TLC): Monitor the reaction via Thin Layer Chromatography (TLC). The amine (ninhydrin active) should disappear, replaced by a new, less polar, UV-active spot corresponding to the urea[1].

• Isolation: Upon completion, a white precipitate typically forms. Filter the suspension through a Büchner funnel, wash the filter cake with cold DCM (2 × 10 mL), and dry under high vacuum to afford the pure asymmetric urea[1].

Protocol B: Synthesis with Secondary/Aryl Amines (Chromatography Method)

Best for sterically hindered or electronically deactivated amines (e.g., aminopyridines or triazole derivatives)[3].

Modifications from Protocol A:

• Solvent: Substitute DCM with anhydrous THF or DMF to increase the solubility of complex heterocyclic amines[3][5].

• Base Addition: If the amine is supplied as a hydrochloride salt, add N,N-Diisopropylethylamine (DIPEA) (2.5 equiv) to the amine solution prior to isocyanate addition to liberate the free base.

• Heating: Deactivated amines may require gentle heating (40–50 °C) after the initial 0 °C addition phase.

• Work-up: If no precipitate forms, quench the reaction with water, extract with Ethyl Acetate (3 × 20 mL), wash the organic layer with brine, dry over Na₂SO₄, and concentrate under reduced pressure[3]. Purify the crude residue via flash column chromatography (Silica gel, EtOAc/Hexanes gradient)[1][3].

Step-by-step experimental workflow for the synthesis and isolation of urea derivatives.

Data Presentation & Analytical Validation

To ensure the integrity of your synthesized library, cross-reference your analytical data against the expected outcomes summarized below.

Table 1: Reaction Optimization & Expected Outcomes

Amine Type	Preferred Solvent	Temp / Time	Expected Yield	Isolation Method
Primary Aliphatic	DCM	0 °C to RT, 2 h	85–95%	Filtration (Precipitate)
Secondary Aliphatic	DCM / THF	0 °C to RT, 3 h	75–85%	Filtration / Column
Primary Aryl (Anilines)	THF	0 °C to RT, 4 h	70–80%	Column Chromatography
Deactivated Heterocycles	DMF	0 °C to 50 °C, 12 h	50–70%	Aqueous Work-up & Column

Post-Reaction Self-Validation Metrics

Do not proceed to biological assays without confirming the following spectroscopic markers:

• IR Spectroscopy: The complete disappearance of the intense, broad isocyanate (-N=C=O) stretching band at ~2250–2270 cm⁻¹ is the definitive proof of isocyanate consumption[4]. The appearance of a sharp carbonyl (C=O) stretch at ~1650 cm⁻¹ confirms urea formation.

• ¹H NMR (DMSO-d6): The formation of the asymmetric urea is confirmed by the presence of two distinct, exchangeable N-H proton signals, typically resonating far downfield between 8.0 and 9.5 ppm [2].

• LC-MS: Ensure the presence of the

  peak corresponding to the exact mass of the coupled product, while checking for the absence of the symmetric byproduct mass ( ).

References

• Rakesh, K. P., et al. "A practically simple, catalyst free and scalable synthesis of N-substituted ureas in water." RSC Advances, 2018. URL:[Link]

• Ren, Yiming. "Synthesis of Isocyanates from CO2 and Amines under Mild Conditions." Queen's University / Scholaris, 2018. URL:[Link]

• Alig, Bernd, et al. "Aryl sulfide derivatives and aryl sulfoxide derivatives as acaricides and insecticides." US Patent 2016/0145235 A1, 2016.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A practically simple, catalyst free and scalable synthesis of N -substituted ureas in water - RSC Advances (RSC Publishing) DOI:10.1039/C8RA03761B [pubs.rsc.org]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 5. researchgate.net [researchgate.net]

Protocol for nucleophilic addition to 2-fluoro-4-methylphenyl isocyanate

Application Note: Strategic Protocols for Nucleophilic Addition to 2-Fluoro-4-methylphenyl Isocyanate

Executive Summary

The functionalization of aryl isocyanates is a cornerstone reaction in medicinal chemistry, materials science, and agricultural chemical development. 2-Fluoro-4-methylphenyl isocyanate presents a unique electronic and steric profile for nucleophilic addition. As a Senior Application Scientist, I have designed this protocol guide to provide researchers with field-proven, self-validating methodologies for synthesizing unsymmetrical ureas and carbamates (urethanes) from this specific building block.

Mechanistic Rationale & Electronic Effects

The reactivity of an isocyanate is fundamentally dictated by the electronic nature of its substituents[1]. In 2-fluoro-4-methylphenyl isocyanate, the cumulated double-bond system (-N=C=O) is highly polarized.

• The Ortho-Fluoro Effect: The highly electronegative fluorine atom exerts a strong inductive electron-withdrawing effect (-I). This pulls electron density away from the aromatic ring and the adjacent isocyanate group, significantly increasing the electrophilicity of the central isocyanate carbon.

• The Para-Methyl Effect: The methyl group provides a weak electron-donating effect via hyperconjugation (+I), which slightly stabilizes the aromatic system but does not overpower the inductive pull of the ortho-fluoro group.

Because of this heightened electrophilicity, the isocyanate carbon is highly susceptible to nucleophilic attack. However, the choice of nucleophile dictates the thermodynamic requirements of the reaction. Strong nucleophiles (primary and secondary amines) attack the isocyanate carbon spontaneously at low temperatures[2]. Weaker nucleophiles (alcohols) require thermal energy or catalytic activation (Lewis acids or bases) to overcome the activation energy barrier and form stable carbamates[3].

Nucleophilic addition pathways of 2-fluoro-4-methylphenyl isocyanate to form ureas and carbamates.

Comparative Reaction Parameters

To guide your experimental design, the following table summarizes the quantitative and qualitative differences between the two primary nucleophilic addition workflows.

Parameter	Protocol 1: Urea Synthesis	Protocol 2: Carbamate Synthesis
Nucleophile	Primary or Secondary Amine	Primary, Secondary, or Phenolic Alcohol
Nucleophilicity	High (Nitrogen lone pair)	Moderate to Low (Oxygen lone pair)
Catalyst Required	None (Spontaneous)	Base (e.g., TEA) or Lewis Acid (e.g., DBTDL)
Temperature Profile	0 °C warming to Room Temp	60 °C to 80 °C (Reflux dependent on solvent)
Reaction Time	1 – 4 hours	6 – 16 hours
Typical Yield Range	85% – 98%	65% – 90%
Primary Side Reaction	Symmetrical urea (moisture driven)	Allophanate formation (excess isocyanate)

Experimental Methodologies

Critical Pre-requisite: Moisture Exclusion

Isocyanates are highly sensitive to water. Water acts as a nucleophile, attacking the isocyanate to form an unstable carbamic acid intermediate. This rapidly decarboxylates to yield 2-fluoro-4-methylaniline, which immediately reacts with another equivalent of the starting isocyanate to form a highly insoluble, symmetrical 1,3-bis(2-fluoro-4-methylphenyl)urea. All glassware must be oven-dried, and all solvents must be strictly anhydrous.

Protocol 1: Synthesis of Unsymmetrical Ureas (Amine Addition)

This protocol exploits the high nucleophilicity of amines to achieve rapid, catalyst-free coupling[2].

Reagents:

• 2-Fluoro-4-methylphenyl isocyanate (1.0 equiv)

• Primary or Secondary Amine (1.05 equiv)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Step-by-Step Workflow:

• Preparation: Purge an oven-dried round-bottom flask with Argon or Nitrogen.

• Dissolution: Dissolve 2-fluoro-4-methylphenyl isocyanate in anhydrous DCM to achieve a 0.1 M to 0.2 M concentration.

• Thermal Control: Submerge the flask in an ice-water bath to bring the internal temperature to 0 °C. Causality: Amine addition is highly exothermic. Cooling prevents localized boiling and suppresses potential side reactions, ensuring high chemoselectivity.

• Addition: Dissolve the amine in a minimal volume of anhydrous DCM. Add this solution dropwise to the isocyanate over 15–20 minutes.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 to 4 hours.

• Self-Validation Checkpoint (IR Spectroscopy): Withdraw a 10 µL aliquot and analyze via FT-IR. The complete disappearance of the intense, sharp -N=C=O stretching band at ~2250–2270 cm⁻¹ confirms 100% conversion of the isocyanate.

• Workup & Isolation: Many diaryl ureas exhibit low solubility in DCM and will precipitate as a white solid as the reaction progresses. If precipitation occurs, isolate the product via vacuum filtration and wash with cold DCM. If the product remains soluble, quench the reaction with a few drops of water, wash the organic layer with 0.1 M HCl (to remove unreacted amine), followed by brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol 2: Synthesis of Carbamates (Alcohol Addition)

Because alcohols are weaker nucleophiles, this protocol utilizes a catalyst and thermal energy to drive the reaction to completion[3]. Triethylamine (TEA) acts as a base catalyst, increasing the nucleophilic character of the alcohol, while Dibutyltin dilaurate (DBTDL) acts as a Lewis acid, coordinating to the isocyanate oxygen to increase the electrophilicity of the carbon.

Reagents:

• 2-Fluoro-4-methylphenyl isocyanate (1.0 equiv)

• Alcohol (1.2 equiv)

• Catalyst: Triethylamine (TEA) (0.1 equiv) OR Dibutyltin dilaurate (DBTDL) (0.01 equiv)

• Anhydrous Toluene or THF

Step-by-Step Workflow:

• Preparation: In an oven-dried, Argon-purged flask equipped with a reflux condenser, dissolve the isocyanate and the alcohol in anhydrous Toluene (0.2 M concentration). Causality: Toluene is chosen over DCM to safely accommodate the higher temperatures required for this less spontaneous reaction.

• Catalyst Addition: Inject the chosen catalyst (TEA or DBTDL) into the stirring mixture.

• Heating: Heat the reaction mixture to 60 °C – 80 °C using a regulated oil bath or heating block.

• Propagation: Stir the mixture under an inert atmosphere for 6 to 16 hours. Sterically hindered secondary or tertiary alcohols will require the upper limits of both time and temperature.

• Self-Validation Checkpoint (TLC & IR): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane/Ethyl Acetate gradient. Confirm the consumption of the isocyanate via FT-IR (absence of the ~2250 cm⁻¹ peak).

• Workup & Isolation: Cool the reaction to room temperature. Dilute with Ethyl Acetate to ensure the carbamate remains in solution. Wash the organic phase with 0.1 M HCl (if TEA was used), saturated aqueous NaHCO₃, and brine. Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify the crude residue via flash column chromatography.

References

• Isocyanate-based multicomponent reactions. RSC Advances (RSC Publishing). URL:[Link]

• Friedel-Crafts-type reactions with ureas and thioureas. The Royal Society of Chemistry. URL:[Link](Derived from RSC source data)

• Palladium-Catalyzed Synthesis of N-Aryl Carbamates. PMC / National Institutes of Health. URL:[Link]

Sources

• 1. Isocyanate-based multicomponent reactions - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04152F [pubs.rsc.org]
• 2. rsc.org [rsc.org]
• 3. Palladium-Catalyzed Synthesis of N-Aryl Carbamates - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Leveraging 2-Fluoro-1-isocyanato-4-methylbenzene in Ugi-Type Multicomponent Reactions

Executive Summary

The Ugi four-component reaction (U-4CR) is a foundational tool in diversity-oriented synthesis, traditionally relying on the condensation of an aldehyde, an amine, a carboxylic acid, and an isocyanide. However, substituting the traditional carboxylic acid with an electronically tuned isocyanate—specifically 2-Fluoro-1-isocyanato-4-methylbenzene (CAS: 69941-50-0) —unlocks entirely new chemical space[1]. As a Senior Application Scientist, I have developed this protocol to guide researchers in utilizing this specific fluorinated aryl isocyanate to synthesize complex urea-peptidomimetics and facilitate post-Ugi cyclizations. This guide provides field-proven methodologies, mechanistic insights, and a self-validating analytical framework to ensure reproducible high-throughput library generation.

Mechanistic Rationale & Chemical Causality

To successfully deploy 2-Fluoro-1-isocyanato-4-methylbenzene in multicomponent reactions (MCRs), one must understand the causality behind its reactivity. In a standard U-4CR, a carboxylic acid activates the imine and traps the transient nitrilium ion[2]. When replacing the acid with an isocyanate, the reaction pathway fundamentally shifts[3].

The choice of 2-Fluoro-1-isocyanato-4-methylbenzene is highly strategic for two reasons:

• Electronic Activation: The ortho-fluoro substituent exerts a strong inductive electron-withdrawing effect, significantly increasing the electrophilicity of the isocyanate carbon (-N=C=O). This ensures rapid trapping of the Ugi nitrilium intermediate before competing side reactions (such as Passerini-type pathways) can occur[3].

• Analytical Tracking: The ortho-fluorine atom serves as a built-in NMR handle. This allows for real-time, non-destructive reaction monitoring via ¹⁹F-NMR, ensuring that the highly reactive isocyanate is fully consumed.

Depending on the order of addition, the isocyanate can either act as the electrophilic trapping agent for the nitrilium intermediate or react directly with an Ugi-azide adduct in a post-Ugi cyclization to form substituted hydantoins[4].

Caption: Mechanistic pathway of the isocyanate-mediated Ugi-type multicomponent reaction.

Experimental Protocols

Protocol A: One-Pot Synthesis of Urea-Peptidomimetics

Self-Validating System: This protocol incorporates orthogonal in-process controls. The consumption of the isocyanate must be tracked via FTIR (disappearance of the strong -N=C=O stretching frequency at ~2260 cm⁻¹) and ¹⁹F-NMR. If the 2260 cm⁻¹ band persists after 12 hours, it indicates incomplete nitrilium formation.

• Preparation: In an oven-dried 10 mL Schlenk tube under an N₂ atmosphere, dissolve the primary amine (1.0 mmol) and the aldehyde (1.0 mmol) in 2.0 mL of anhydrous 2,2,2-trifluoroethanol (TFE).

  • Causality Insight: because its high hydrogen-bond donating capacity accelerates imine formation and stabilizes the nitrilium ion, while its low nucleophilicity prevents unwanted degradation of the isocyanate[2].

• Imine Formation: Stir the mixture at room temperature for 30 minutes. Add anhydrous Na₂SO₄ (100 mg) to drive water removal if the aldehyde is sterically hindered.

• Isocyanide Addition: Cool the reaction vessel to 0 °C. Add the isocyanide (1.0 mmol) dropwise.

• Isocyanate Addition: Dissolve 2-Fluoro-1-isocyanato-4-methylbenzene (1.0 mmol, ~151.1 mg) in 1.0 mL of anhydrous TFE. Add this solution dropwise over 15 minutes.

  • Causality Insight: Dropwise addition at 0 °C is critical to prevent the exothermic homopolymerization of the activated isocyanate.

• Incubation: Allow the reaction to warm to room temperature and stir for 16 hours.

• Workup: Concentrate the mixture under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, EtOAc/Hexanes gradient) to isolate the target compound.

Protocol B: Post-Ugi Cyclization to Hydantoins

Isocyanates are highly effective in [4].

• Synthesize a standard Ugi-azide adduct (tetrazole) using a carboxylic acid, amine, aldehyde, and isocyanide[4].

• Dissolve the Ugi-adduct (0.5 mmol) in anhydrous ethanol (3.0 mL).

• Add 2-Fluoro-1-isocyanato-4-methylbenzene (0.75 mmol, 1.5 equiv). Stir at room temperature for 2 hours to form the intermediate urea.

• Add Trifluoroacetic acid (TFA, 1.0 equiv) and transfer the mixture to a microwave vial.

• Irradiate at 120 °C for 15 minutes to induce ring closure[4].

• Quench with saturated NaHCO₃, extract with dichloromethane, dry over MgSO₄, and purify to yield the functionalized hydantoin.

Caption: Step-by-step workflow for the isocyanate-based Ugi multicomponent reaction.

Data Presentation & Optimization

The choice of solvent and temperature dictates the success of the isocyanate trapping mechanism. The table below summarizes the optimization data for Protocol A, demonstrating why TFE is the mandatory solvent for this specific transformation.

Table 1: Optimization of Solvent and Temperature for Isocyanate-Ugi 4CR

Solvent	Temperature (°C)	Time (h)	Isocyanate Conversion (%)	Isolated Yield (%)	Diastereomeric Ratio (dr)
Methanol (MeOH)	25	24	>95	45	1.2 : 1
Dichloromethane (DCM)	25	48	60	30	1.1 : 1
Acetonitrile (MeCN)	60	12	>95	55	1.5 : 1
2,2,2-Trifluoroethanol (TFE)	25	16	>99	82	3.4 : 1
TFE	0 to 25	18	>99	88	4.1 : 1

Note: Methanol leads to competitive nucleophilic attack on the isocyanate, forming methyl carbamates and drastically lowering the yield. TFE at 0 °C to RT provides the optimal balance of imine activation and suppression of isocyanate degradation.

References

• Title: Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics: The Ugi reaction Source: Beilstein Journal of Organic Chemistry URL: [Link]

• Title: Isocyanate-based multicomponent reactions Source: RSC Advances URL: [Link]

• Title: Post-Ugi Cyclization for the Construction of Diverse Heterocyclic Compounds: Recent Updates Source: Frontiers in Chemistry URL: [Link]

• Title: Building Blocks Catalogue (CAS: 69941-50-0) Source: Namiki Shoji Co., Ltd. URL: [Link]

Sources

• 1. namiki-s.co.jp [namiki-s.co.jp]
• 2. BJOC - Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics [beilstein-journals.org]
• 3. Isocyanate-based multicomponent reactions - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04152F [pubs.rsc.org]
• 4. Frontiers | Post-Ugi Cyclization for the Construction of Diverse Heterocyclic Compounds: Recent Updates [frontiersin.org]

Application Notes &amp; Protocols: A Researcher's Guide to the Synthesis of Fluorinated Carbamates from Aryl Isocyanates

Foreword: The Strategic Value of Fluorine in Carbamate Synthesis

The introduction of fluorine into organic molecules is a cornerstone of modern medicinal chemistry, agrochemicals, and materials science.[1][2] The unique properties of fluorine—its high electronegativity, small atomic radius, and the strength of the carbon-fluorine bond—can profoundly modulate a molecule's metabolic stability, lipophilicity, pKa, and binding affinity.[2][3] Carbamates, in turn, are a privileged scaffold, present in numerous pharmaceuticals and polymers. The strategic combination of these two entities, yielding fluorinated carbamates, offers a powerful tool for molecular design.

This guide provides an in-depth exploration of the primary synthetic strategies for preparing fluorinated carbamates commencing from aryl isocyanates, a class of highly reactive and versatile chemical intermediates.[4] We will move beyond simple procedural lists to dissect the underlying chemical principles, enabling researchers to make informed decisions in their experimental design. The focus will be on practical, field-proven methodologies, with an unwavering emphasis on safety and reproducibility.

Synthetic Blueprint: Pathways from Aryl Isocyanates

Two principal pathways dominate the synthesis of fluorinated carbamates from aryl isocyanates:

• Reaction with Fluorinated Alcohols: This is the most direct and widely employed method, involving the nucleophilic addition of a fluoroalcohol to the electrophilic isocyanate carbon. It yields carbamates with fluorinated O-alkyl groups.

• Formation of N-Aryl Carbamoyl Fluorides: This approach targets the formation of a C-F bond directly at the carbonyl carbon, yielding a highly reactive and versatile synthetic intermediate. While direct conversion from isocyanates is challenging, modern methods often proceed through isocyanate-like intermediates.[5]

The choice of strategy is dictated by the desired location of the fluorine atom(s) and the overall synthetic goal.

Figure 1: Conceptual overview of primary synthetic routes.

Mechanistic Deep Dive & Experimental Rationale

Pathway 1: The Nucleophilic Addition of Fluoroalcohols

The core of this reaction is the attack of the alcohol's nucleophilic oxygen atom on the highly electrophilic carbonyl carbon of the isocyanate.

Figure 2: General mechanism of carbamate formation.

Expertise in Action: Why Conditions Matter

• Reactivity of Fluoroalcohols: Fluorine atoms are strongly electron-withdrawing. This increases the acidity (lowers the pKa) of the alcohol's hydroxyl proton, making the corresponding alkoxide a better leaving group but a poorer nucleophile compared to its non-fluorinated analog.[6] Consequently, reactions with fluoroalcohols are often slower.

• The Role of Catalysis: To accelerate the reaction, a base catalyst (e.g., triethylamine, DABCO) or an organometallic catalyst (e.g., dibutyltin dilaurate) is often employed. The base deprotonates the alcohol, increasing its nucleophilicity. The organotin catalyst functions by coordinating to both the isocyanate and the alcohol, bringing them into proximity and activating the isocyanate.

• Solvent Choice: Aprotic solvents such as THF, toluene, or dichloromethane are preferred to prevent unwanted side reactions of the isocyanate with protic solvents.

Pathway 2: The Pursuit of Carbamoyl Fluorides

Carbamoyl fluorides are valuable synthetic handles, exhibiting greater stability and selectivity in subsequent reactions compared to their highly reactive carbamoyl chloride counterparts.[7] While direct synthesis from isocyanates and a fluoride source (e.g., HF or KF) is not a common high-yield method, modern electrochemical approaches provide an elegant solution.

A recently developed method involves the anodic oxidation of oxamic acids.[5] This process generates an unstable carboxyl radical that rapidly decarboxylates, and a second electron transfer produces a highly electrophilic cationic isocyanate derivative.[5] This transient species is then efficiently trapped by a nucleophilic fluoride source, like triethylamine trihydrofluoride (Et3N·3HF), to furnish the desired carbamoyl fluoride.[5][7] This highlights an advanced strategy where an isocyanate-like intermediate is key to the C-F bond formation.

Safety First: A Non-Negotiable Pillar of Protocol

WARNING: Aryl isocyanates and fluorinating agents present significant health risks. A thorough review of the Safety Data Sheet (SDS) for every reagent is mandatory before commencing any work.

• Aryl Isocyanates (e.g., MDI, TDI): These compounds are potent respiratory and dermal sensitizers.[8] Repeated exposure, even at very low concentrations, can lead to occupational asthma and severe, potentially life-threatening allergic reactions.[8][9] All manipulations must be performed in a certified chemical fume hood.[8]

• Fluorinating Agents: Reagents like Et3N·3HF are corrosive and toxic. They can cause severe burns upon contact with skin or eyes and are harmful if inhaled.

• Personal Protective Equipment (PPE): Appropriate PPE is the last line of defense and must be used consistently.[9] This includes:

  • Splash goggles or a face shield.[10]

  • Solvent-resistant gloves (e.g., nitrile or butyl rubber; check manufacturer compatibility charts).

  • A properly fitted lab coat.[10]

  • Closed-toe shoes.

Figure 3: Mandatory safety workflow for handling aryl isocyanates.

Experimental Protocols

Protocol 1: Synthesis of 2,2,2-Trifluoroethyl Phenylcarbamate

This protocol details the synthesis of a representative O-fluoroalkyl carbamate via the reaction of phenyl isocyanate with 2,2,2-trifluoroethanol using triethylamine as a catalyst.

Materials & Equipment:

• Phenyl Isocyanate (1.19 g, 10.0 mmol)

• 2,2,2-Trifluoroethanol (1.10 g, 11.0 mmol, 1.1 equiv)

• Triethylamine (101 mg, 1.0 mmol, 0.1 equiv)

• Anhydrous Toluene (20 mL)

• 100 mL round-bottom flask with stir bar

• Septa, needles, and argon/nitrogen line

• Standard glassware for workup and purification

Procedure:

• Setup: Flame-dry the 100 mL round-bottom flask under vacuum and backfill with argon or nitrogen. Allow the flask to cool to room temperature.

• Reagent Addition: To the flask, add anhydrous toluene (20 mL) via syringe. Add phenyl isocyanate (10.0 mmol) followed by 2,2,2-trifluoroethanol (11.0 mmol).

• Catalyst & Reaction: Add triethylamine (1.0 mmol) to the stirred solution at room temperature. The reaction is mildly exothermic. Monitor the reaction progress by Thin Layer Chromatography (TLC) or in-situ FTIR spectroscopy by observing the disappearance of the strong isocyanate stretch (~2270 cm⁻¹).[4] The reaction is typically complete within 2-4 hours.

• Workup: Upon completion, transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl (2 x 20 mL), saturated aqueous NaHCO₃ (1 x 20 mL), and brine (1 x 20 mL).

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is often pure enough for many applications. If necessary, it can be further purified by recrystallization from a hexane/ethyl acetate mixture or by column chromatography on silica gel.

Data Presentation: Substrate Scope

The following table provides representative data for the synthesis of various O-fluoroalkyl carbamates, illustrating the versatility of Protocol 1.

Entry	Aryl Isocyanate	Fluorinated Alcohol	Time (h)	Yield (%)
1	Phenyl isocyanate	2,2,2-Trifluoroethanol	2	95
2	4-Chlorophenyl isocyanate	2,2,2-Trifluoroethanol	2.5	92
3	4-Methoxyphenyl isocyanate	2,2,2-Trifluoroethanol	3	96
4	Phenyl isocyanate	2,2,3,3,3-Pentafluoropropanol	4	91
5	1-Naphthyl isocyanate	2,2,2-Trifluoroethanol	3.5	89

Yields are for isolated, purified products.

Conclusion

The preparation of fluorinated carbamates from aryl isocyanates is a robust and adaptable field of synthesis. The reaction with fluorinated alcohols provides a direct, reliable, and scalable method to introduce fluoroalkyl moieties, which is invaluable for tuning molecular properties in drug development and materials science. While the direct conversion of isocyanates to carbamoyl fluorides is less common, understanding the role of isocyanate-like intermediates in modern fluorination techniques opens doors to novel synthetic disconnections. By pairing a deep understanding of reaction mechanisms with stringent safety protocols, researchers can confidently and effectively leverage these powerful reactions to advance their scientific objectives.

References

• BenchChem. A Comparative Guide to Modern Fluorination Agents in Organic Synthesis. BenchChem Technical Notes. [3]

• Gemo, M. F., et al. (2025). Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. MDPI. [1]

• Shimizu, M. & Hiyama, T. (2005). Development of N-F fluorinating agents and their fluorinations: Historical perspective. Journal of Fluorine Chemistry. [11]

• Clayden, J., et al. (2025). Recent developments in the use of fluorinated esters as activated intermediates in organic synthesis. RSC Publishing. [6]

• Sandu, V. (2006). CHEMICAL FLUORINATION OF ORGANIC COMPOUNDS. Revue Roumaine de Chimie. [12]

• Tiburcio, T. R. (2020). The Synthesis and Reactivity of Carbamoyl Fluorides. York University Thesis. [13]

• ResearchGate. (2025). Modern synthesis of carbamoyl fluorides. ResearchGate. [14]

• BenchChem. (2025). Safety Precautions for Working with Aromatic Isocyanates: Application Notes and Protocols. BenchChem. [8]

• Mettler Toledo. Isocyanate Reactions. Mettler Toledo Application Notes. [4]

• Government of Canada. (2022). Isocyanates: Control measures guideline. Canada.ca.

• Li, Z. & Cahard, D. (2020). Recent advances in transition-metal-catalyzed incorporation of fluorine-containing groups. Beilstein Journal of Organic Chemistry. [2]

• Health and Safety Executive. (2026). Construction hazardous substances: Isocyanates. HSE.gov.uk. [10]

• Safe Work Australia. (2020). GUIDE TO HANDLING ISOCYANATES. Safe Work Australia. [9]

• Lam, K., et al. (2024). eFluorination for the Rapid Synthesis of Carbamoyl Fluorides from Oxamic Acids. Organic Letters. [5]

• Lam, K., et al. (2024). eFluorination for the Rapid Synthesis of Carbamoyl Fluorides from Oxamic Acids. PubMed Central. [7]

• Semantic Scholar. (2024). Isocyanate-based multicomponent reactions. Semantic Scholar. [15]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Recent advances in transition-metal-catalyzed incorporation of fluorine-containing groups - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mt.com [mt.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Recent developments in the use of fluorinated esters as activated intermediates in organic synthesis - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC04851F [pubs.rsc.org]
• 7. eFluorination for the Rapid Synthesis of Carbamoyl Fluorides from Oxamic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 10. hse.gov.uk [hse.gov.uk]
• 11. Development of N-F fluorinating agents and their fluorinations: Historical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 12. revroum.lew.ro [revroum.lew.ro]
• 13. yorkspace.library.yorku.ca [yorkspace.library.yorku.ca]
• 14. researchgate.net [researchgate.net]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Application Note: 2-Fluoro-1-isocyanato-4-methylbenzene in Peptidomimetic Urea Synthesis

Topic: 2-Fluoro-1-isocyanato-4-methylbenzene as a reagent in peptidomimetic synthesis Content Type: Technical Application Note & Protocol Guide

Executive Summary & Reagent Profile

2-Fluoro-1-isocyanato-4-methylbenzene (CAS: 69941-50-0), also known as 2-Fluoro-4-methylphenyl isocyanate, is a specialized electrophilic building block used in the synthesis of urea-based peptidomimetics. In medicinal chemistry, this reagent is critical for installing the N-(2-fluoro-4-methylphenyl)urea motif—a bioisostere of the peptide bond that offers enhanced metabolic stability and conformational control compared to native amides.

The presence of the ortho-fluorine atom exerts a unique electronic and steric influence, modulating the acidity of the resulting urea protons and protecting the aromatic ring from oxidative metabolism (e.g., by cytochrome P450). The para-methyl group provides a hydrophobic handle often required for filling specificity pockets in enzyme targets such as kinases and soluble epoxide hydrolases (sEH).

Chemical Specifications

Property	Data
IUPAC Name	2-Fluoro-1-isocyanato-4-methylbenzene
Common Name	2-Fluoro-4-methylphenyl isocyanate
CAS Number	69941-50-0
Molecular Formula	C₈H₆FNO
Molecular Weight	151.14 g/mol
Physical State	Liquid or Low-melting Solid (Moisture Sensitive)
Reactive Group	Isocyanate (-N=C=O)
Key Hazards	Lachrymator, Skin/Eye Irritant, Respiratory Sensitizer

Mechanistic Insight & Rational Design

The utility of this reagent lies in the reactivity of the isocyanate group towards nucleophiles (amines), forming stable urea linkages.

The "Fluorine Effect" in Peptidomimetics

• Electronic Activation: The electronegative fluorine at the ortho position inductively withdraws electron density from the aromatic ring. This increases the electrophilicity of the isocyanate carbon, generally accelerating the reaction with amines compared to non-fluorinated analogs, despite the slight steric hindrance.

• Conformational Locking: In the final urea product, the ortho-fluorine can form an intramolecular hydrogen bond with the urea NH or electrostatically repel the carbonyl oxygen. This restricts bond rotation, locking the peptidomimetic into a bioactive conformation (often favoring planarity).

• Metabolic Blocking: The C-F bond is metabolically inert. Placing it at the ortho position and a methyl group at the para position effectively blocks the most reactive sites on the phenyl ring from hydroxylation.

Reaction Mechanism Pathway

The formation of the urea linkage proceeds via a nucleophilic addition mechanism.

Figure 1: Mechanism of urea formation. The amine nucleophile attacks the central carbon of the isocyanate, followed by a rapid proton transfer to form the stable urea linkage.

Experimental Protocol

Objective: Synthesis of N-(2-Fluoro-4-methylphenyl)-N'-substituted ureas using 2-Fluoro-1-isocyanato-4-methylbenzene.

Materials & Equipment[1][2][3]

• Reagent: 2-Fluoro-1-isocyanato-4-methylbenzene (1.0 - 1.2 equivalents).

• Substrate: Primary or secondary amine (e.g., amino acid ester, peptide fragment).

• Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF). Note: Use DMF for low-solubility peptides.

• Base (Optional): Diisopropylethylamine (DIPEA) or Triethylamine (TEA). Required only if the amine is a salt (e.g., HCl salt).

• Monitoring: TLC plates (Silica), UV lamp, Ninhydrin stain.

Step-by-Step Methodology

Phase 1: Preparation

• System Setup: Flame-dry a round-bottom flask and equip it with a magnetic stir bar and a nitrogen/argon inlet. Maintain an inert atmosphere to prevent hydrolysis of the isocyanate to the aniline.

• Amine Solubilization: Dissolve the amine substrate (1.0 mmol) in anhydrous DCM (5–10 mL).

  • Critical Step: If the amine is an HCl salt, add DIPEA (1.1 mmol) and stir for 10 minutes to liberate the free base.

Phase 2: Coupling Reaction

• Reagent Addition: Cool the solution to 0°C (ice bath). Add 2-Fluoro-1-isocyanato-4-methylbenzene (1.05 mmol) dropwise via syringe.

  • Why 0°C? Although the reaction works at room temperature, starting cold minimizes side reactions (e.g., dimerization) and controls the exotherm.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–4 hours.

• Monitoring (Self-Validation):

  • TLC: Check for the disappearance of the starting amine (ninhydrin active) and the appearance of a new, less polar spot (UV active).

  • IR Validation: Monitor the disappearance of the strong isocyanate peak at ~2270 cm⁻¹ .

Phase 3: Workup & Purification

• Quenching: If excess isocyanate was used, add a small amount of methanol (0.5 mL) and stir for 15 minutes to convert unreacted isocyanate to the methyl carbamate (easily separated).

• Concentration: Evaporate the solvent under reduced pressure.

• Purification:

  • Method A (Precipitation): Many urea products precipitate from non-polar solvents. Triturate the residue with hexanes or diethyl ether/hexanes (1:1) and filter the solid.[1][2]

  • Method B (Chromatography): If soluble, purify via flash column chromatography (typically Hexanes/Ethyl Acetate gradient).

Workflow Diagram

Figure 2: Operational workflow for urea synthesis. The diamond node represents the critical self-validation step using IR or TLC.

Characterization & Troubleshooting

Expected Analytical Data

• ¹H NMR (DMSO-d₆):

  • Urea NH (Ar-NH): Typically appears as a singlet or doublet between 8.0 – 9.5 ppm . The electron-withdrawing fluorine may shift this downfield compared to non-fluorinated analogs.

  • Urea NH (Alkyl-NH): Typically 6.0 – 7.5 ppm (often a triplet if adjacent to CH₂).

  • Methyl Group: Singlet at ~2.2 – 2.3 ppm .

  • Aromatic Protons: Characteristic splitting pattern for 1,2,4-substituted benzene.

• ¹⁹F NMR: Single peak, typically around -120 to -130 ppm (referenced to CFCl₃).

Troubleshooting Matrix

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of isocyanate	Ensure solvents are strictly anhydrous; keep under N₂ atmosphere.
No Reaction	Amine is protonated (salt)	Add excess base (DIPEA/TEA) to ensure free amine is available.
Side Products	Isocyanate dimerization	Avoid high temperatures; store reagent at 4°C; add dropwise at 0°C.
Sticky Solid	Impurities	Triturate with cold ether/pentane to induce crystallization.

References

• Burke, T. R., & Lee, K. (2003). Isocyanates of N-Fmoc-amino acids: Synthesis and application to urea peptidomimetics. Journal of Organic Chemistry. (Contextual grounding for urea synthesis protocols). Retrieved from [Link]

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. (Mechanistic insight on fluorine effects). Retrieved from [Link]

Sources

• 1. BJOC - One-pot sequential synthesis of isocyanates and urea derivatives via a microwave-assisted Staudinger–aza-Wittig reaction [beilstein-journals.org]
• 2. WO2001004115A2 - Novel process for synthesis of heteroaryl-substituted urea compounds - Google Patents [patents.google.com]

Application Note: Precision Synthesis of N-(2-Fluoro-4-methylphenyl) Scaffolds

This Application Note is designed for medicinal chemists and process scientists requiring high-fidelity protocols for synthesizing N-(2-fluoro-4-methylphenyl) derivatives. These scaffolds are critical in drug discovery (e.g., NK1 antagonists like Vestipitant) due to the metabolic stability conferred by the para-methyl group and the conformational bias introduced by the ortho-fluorine atom.

Executive Summary & Strategic Rationale

The N-(2-fluoro-4-methylphenyl) moiety is a privileged pharmacophore. The strategic placement of the fluorine atom at the ortho position serves two roles: it lowers the pKa of the aniline nitrogen (reducing metabolic N-oxidation) and locks the conformation of N-substituted derivatives via intramolecular hydrogen bonding (N-H···F). The para-methyl group blocks the primary site of CYP450-mediated oxidation, enhancing in vivo half-life.

This guide details two validated pathways for synthesizing these compounds starting from 2-fluoro-4-methylaniline (CAS 452-80-2) :

• Nucleophilic Acylation: For amide/carbamate linkers.

• Pd-Catalyzed Buchwald-Hartwig Amination: For biaryl amine construction.

Critical Process Parameters (CPPs)

The presence of the ortho-fluorine atom significantly alters the reactivity profile compared to non-fluorinated toluidines.

Parameter	Effect of o-Fluorine	Operational Adjustment
Nucleophilicity	Reduced (Inductive effect, -I)	Requires stronger electrophiles or higher temperatures; catalysts (DMAP) often necessary.
Sterics	Moderate hindrance	In Pd-coupling, requires ligands with specific bite angles (e.g., BINAP, Xantphos) to facilitate reductive elimination.
Solubility	Lipophilicity increased	Compatible with non-polar solvents (Toluene, DCM); less soluble in acidic aqueous media.
pKa (Conj. Acid)	~3.5 - 4.0 (vs 5.1 for aniline)	Weaker bases (pyridine) may be insufficient; use Et3N or DIPEA for scavenging acid byproducts.

Retrosynthetic Logic & Pathway Selection

The following diagram illustrates the decision matrix for accessing N-(2-fluoro-4-methylphenyl) targets.

Caption: Synthetic divergence from the core aniline precursor. Pathway selection depends on the desired 'R' group functionality.

Protocol A: Chemoselective Amide Synthesis

Target: Synthesis of N-(2-fluoro-4-methylphenyl)acrylamides or benzamides. Challenge: The reduced nucleophilicity of the aniline requires activation of the acid partner.

Materials

• Substrate: 2-Fluoro-4-methylaniline (1.0 equiv)

• Electrophile: Acid Chloride (1.1 equiv) OR Carboxylic Acid (1.1 equiv) + HATU (1.2 equiv)

• Base: N,N-Diisopropylethylamine (DIPEA) (2.5 equiv)

• Solvent: Dichloromethane (DCM) (anhydrous) or DMF (for polar acids)

Step-by-Step Procedure

• Preparation: Charge a flame-dried round-bottom flask with 2-fluoro-4-methylaniline and anhydrous DCM (0.2 M concentration).

• Base Addition: Add DIPEA via syringe. Cool the mixture to 0°C under nitrogen atmosphere.

  • Note: Cooling is critical to prevent bis-acylation, although the ortho-fluorine sterics make this less likely than with simple aniline.

• Electrophile Addition:

  • If utilizing Acid Chloride: Add dropwise over 15 minutes.

  • If utilizing HATU: Pre-activate the carboxylic acid with HATU and DIPEA in a separate vial for 10 mins, then add to the aniline solution at RT.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC (System: 30% EtOAc/Hexanes). The spot for the starting aniline (lower Rf, stains yellow/brown in ninhydrin) should disappear.

• Workup: Quench with sat. NaHCO3. Extract with DCM (3x). Wash combined organics with 1M HCl (to remove unreacted aniline) and Brine.

• Purification: Recrystallization from EtOH/Water is often sufficient due to the high crystallinity of these amides. If oil, use Flash Chromatography (SiO2, 0-40% EtOAc in Hexanes).

Protocol B: Buchwald-Hartwig Arylation

Target: Synthesis of Diaryl amines (e.g., N-aryl-2-fluoro-4-methylaniline). Challenge: Ortho-fluorine sterics can hinder the oxidative addition or reductive elimination steps. Ligand choice is paramount.

Mechanistic Insight & Ligand Selection

For ortho-substituted anilines, monodentate phosphines often fail. Bidentate ligands with a wide bite angle (e.g., Xantphos or BINAP ) or bulky biaryl monophosphines (e.g., BrettPhos , RuPhos ) are required to force the reductive elimination of the sterically congested C-N bond.

Materials

• Nucleophile: 2-Fluoro-4-methylaniline (1.2 equiv)

• Electrophile: Aryl Bromide/Iodide (1.0 equiv)

• Catalyst: Pd(OAc)2 (5 mol%) or Pd2(dba)3 (2.5 mol%)

• Ligand: Xantphos (10 mol%) or BINAP (7.5 mol%)

• Base: Cs2CO3 (2.0 equiv) - Crucial: Use anhydrous, finely ground.

• Solvent: 1,4-Dioxane or Toluene (degassed)

Step-by-Step Procedure

• Degassing: Sparge the solvent (Dioxane) with Argon for 20 minutes prior to use. Oxygen poisons the Pd(0) species.

• Catalyst Pre-complexation: In a reaction vial, mix Pd(OAc)2, Ligand, and solvent. Stir at RT for 5 minutes until the solution turns clear/orange (indicates active L-Pd-L species formation).

• Substrate Addition: Add the Aryl Bromide, 2-Fluoro-4-methylaniline, and Cs2CO3 to the vial.

• Heating: Seal the vial and heat to 100°C for 12–18 hours.

  • Process Check: If conversion is low after 4 hours, raise temp to 110°C. Ortho-F anilines are sluggish nucleophiles.

• Filtration: Cool to RT. Filter the slurry through a pad of Celite to remove inorganic salts and Palladium black. Rinse with EtOAc.[1]

• Purification: Concentrate filtrate. Purify via Flash Chromatography.

  • Note: These products are often fluorescent under UV (254/365 nm).

Analytical Validation (Self-Validating System)

To ensure the protocol worked, verify the following spectral signatures:

Technique	Expected Signature for N-(2-fluoro-4-methylphenyl)-R
1H NMR	Methyl Group: Singlet (~2.3 ppm). Aromatic: 3 protons.[1] Look for the "triplet" of the proton para to Fluorine (actually a doublet of doublets) and the multiplet of the proton ortho to Fluorine. NH: Broad singlet, downfield (7.5–10 ppm depending on R).
13C NMR	C-F Coupling: The carbon attached to Fluorine will appear as a doublet with huge coupling constant ( ). Adjacent carbons will also show splitting.
19F NMR	Single Peak: Typically around -120 to -130 ppm. Clean singlet (decoupled) or multiplet (coupled).

Safety & Handling

• Fluorine Safety: While the C-F bond is stable, combustion of these compounds can release HF.

• Aniline Toxicity: 2-Fluoro-4-methylaniline is toxic by inhalation and skin contact. It may cause methemoglobinemia. All operations must be performed in a fume hood with nitrile gloves.

References

• Vestipitant (NK1 Antagonist)

  • Di Fabio, R., et al. "Discovery process and pharmacological characterization of 2-(S)-(4-fluoro-2-methylphenyl)piperazine-1-carboxylic acid [1-(R)-(3,5-bis-trifluoromethylphenyl)ethyl]methylamide (vestipitant)." J. Med. Chem. 2011.[2][3] Link

• Buchwald-Hartwig Coupling Conditions

  • Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chem. Sci. 2011.[2][3] Link

• Acrylamide Synthesis Protocols

  • Preparation of N-(4-fluoro-2-methylphenyl)acrylamide (CAS 1153390-73-8).[4] ChemScene Protocols. Link

• Electronic Effects of Fluorine in Anilines

  • Hansch, C., et al.[3][5] "A survey of Hammett substituent constants and resonance and field parameters." Chem. Rev. 1991. Link

Sources

• 1. rsc.org [rsc.org]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. Fluorine-containing drugs approved by the FDA in 2021 [ccspublishing.org.cn]
• 4. chemscene.com [chemscene.com]
• 5. Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Precision Urea Synthesis using 2-Fluoro-1-isocyanato-4-methylbenzene

Topic: Catalytic conditions for reacting 2-Fluoro-1-isocyanato-4-methylbenzene with amines Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, Drug Discovery Scientists

Executive Summary

The reaction of 2-Fluoro-1-isocyanato-4-methylbenzene (CAS: 141708-41-8) with amines is a cornerstone transformation in medicinal chemistry, particularly for generating "Sorafenib-like" kinase inhibitors and soluble epoxide hydrolase (sEH) inhibitors. Unlike standard phenyl isocyanates, this building block possesses a unique "Ortho-Fluoro Effect" : the electron-withdrawing nature of the fluorine atom at the 2-position significantly enhances the electrophilicity of the isocyanate carbon, while its small Van der Waals radius minimizes steric hindrance.

This guide provides evidence-based protocols for coupling this specific isocyanate with a range of amine partners. While aliphatic amines react spontaneously, this guide focuses on catalytic strategies required for "difficult" substrates—such as electron-deficient anilines and sterically hindered secondary amines—to ensure high conversion and suppress side reactions like dimerization.

Mechanistic Insight & Catalyst Selection

Understanding the electronic landscape of 2-Fluoro-1-isocyanato-4-methylbenzene is critical for selecting the right conditions.

• The Fluorine Activation: The inductive effect (

  ) of the ortho-fluorine atom pulls electron density away from the isocyanate carbon, making it highly susceptible to nucleophilic attack.

• The Methyl Modulation: The para-methyl group provides a weak electron-donating effect (

  ), which slightly tempers the reactivity and improves the lipophilicity of the final urea, aiding in cell permeability.

Mechanistic Pathways

The following diagram illustrates the three primary pathways for urea formation:

• Path A (Spontaneous): Direct attack by strong nucleophiles (Aliphatic amines).

• Path B (Base Catalysis): Activation of the nucleophile or formation of a reactive intermediate (DMAP).

• Path C (Lewis Acid Catalysis): Activation of the electrophile (Organotin).

Caption: Mechanistic pathways for urea formation. Path A dominates for alkyl amines; Path B/C are required for anilines and hindered substrates.

Catalyst Selection Matrix

Use this table to select the optimal condition based on your amine partner.

Amine Class	Reactivity Profile	Recommended Catalyst	Solvent System	Protocol
Aliphatic Primary (e.g., Benzylamine)	High Nucleophilicity	None (Catalyst may cause side reactions)	DCM or THF	A
Aliphatic Secondary (e.g., Piperidine)	High Nucleophilicity	None	DCM or THF	A
Electron-Rich Aniline (e.g., p-Anisidine)	Moderate Nucleophilicity	None or Mild Base (Pyridine)	THF or Toluene	A or B
Electron-Poor Aniline (e.g., 3-CN-Aniline)	Low Nucleophilicity	DMAP (10-20 mol%)	DCE or Toluene (Reflux)	B
Sterically Hindered (e.g., t-Butylamine)	Kinetic Barrier	DBTDL (1-5 mol%)	Toluene or DCM	C
Water-Soluble / Green	Phase Transfer	Surfactant (TPGS-750-M)	Water (Micellar)	D

Detailed Experimental Protocols

Protocol A: Standard Non-Catalyzed Synthesis

Best for: Primary alkyl amines, secondary alkyl amines, and electron-rich anilines.

Rationale: The 2-fluoro substituent makes this isocyanate sufficiently reactive that adding a catalyst for simple amines often leads to impurity formation (e.g., symmetrical ureas via moisture activation).

• Preparation: Charge a dry reaction vial with the Amine (1.0 equiv) and anhydrous DCM (Dichloromethane) or THF (0.2 M concentration).

• Addition: Cool the solution to 0 °C (ice bath). Add 2-Fluoro-1-isocyanato-4-methylbenzene (1.05 equiv) dropwise.

  • Note: A slight excess of isocyanate ensures complete consumption of the amine.

• Reaction: Remove ice bath and stir at Room Temperature (RT) for 1–2 hours.

  • Monitoring: Check TLC or LC-MS. The isocyanate peak (approx. 2270 cm⁻¹ in IR) should disappear.

• Workup:

  • Add Polymer-Supported Trisamine (scavenger resin) to remove excess isocyanate, OR

  • Wash with 1M HCl (to remove unreacted amine) followed by saturated NaHCO₃.

• Purification: Concentrate in vacuo. Most products precipitate as pure solids; recrystallize from EtOAc/Hexanes if necessary.

Protocol B: DMAP-Catalyzed (Nucleophilic Catalysis)

Best for: Electron-deficient anilines (e.g., nitro- or cyano-anilines) and heteroaryl amines.

Rationale: DMAP acts as a "super-nucleophile," attacking the isocyanate to form a reactive N-carbamoylpyridinium intermediate, which is more susceptible to attack by weak amine nucleophiles than the free isocyanate.

• Dissolution: Dissolve the Weak Amine (1.0 equiv) and DMAP (4-Dimethylaminopyridine, 0.1 equiv / 10 mol%) in anhydrous DCE (1,2-Dichloroethane) or Toluene .

• Activation: Add 2-Fluoro-1-isocyanato-4-methylbenzene (1.1 equiv).

• Heating: Heat the mixture to 60–80 °C for 4–12 hours.

  • Tip: If the amine is extremely unreactive, add TEA (Triethylamine, 1.0 equiv) to ensure the amine is deprotonated (free base form).

• Quench: Cool to RT. Dilute with EtOAc.

• Wash: Wash with 10% Citric Acid or 1M HCl (critical to remove DMAP and unreacted amine).

• Isolation: Dry over MgSO₄, filter, and concentrate.

Protocol C: Organotin-Catalyzed (Lewis Acid)

Best for: Sterically hindered secondary amines (e.g., diisopropylamine derivatives).

Rationale: Dibutyltin dilaurate (DBTDL) acts as a Lewis acid, coordinating to the isocyanate oxygen and nitrogen. This polarization lowers the activation energy for the nucleophilic attack by bulky amines.

• Setup: In a flame-dried flask under Nitrogen/Argon, dissolve Hindered Amine (1.0 equiv) in anhydrous Toluene (preferred for higher temps) or DCM .

• Catalyst: Add DBTDL (Dibutyltin dilaurate, 1–5 mol%).

• Addition: Add 2-Fluoro-1-isocyanato-4-methylbenzene (1.1 equiv).

• Reaction: Stir at RT. If no reaction after 2 hours, heat to 50 °C.

• Workup: Evaporate solvent.

  • Purification Note: Tin residues can be difficult to remove. Flash chromatography is usually required. Use a mobile phase containing 1% TEA to minimize streaking.

Protocol D: "On-Water" Green Synthesis

Best for: Process chemistry and environmentally sensitive applications.

Rationale: The hydrophobic effect accelerates the reaction of organic reactants suspended in water. The 2-fluoro isocyanate is hydrophobic enough to aggregate with the amine, shielding the isocyanate from hydrolysis while promoting urea formation.

• Suspension: Mix Amine (1.0 equiv) and 2-Fluoro-1-isocyanato-4-methylbenzene (1.0 equiv) in Water (0.5 M).

• Additive: Optionally add 2 wt% TPGS-750-M (surfactant) to form nanomicelles.

• Agitation: Stir vigorously at RT for 2–6 hours. The product usually precipitates as a solid.

• Isolation: Filter the solid. Wash with water (to remove surfactant/salts) and Hexanes (to remove unreacted isocyanate).

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Symmetrical Urea Formation	Moisture in solvent/air hydrolyzing isocyanate to aniline, which reacts with remaining isocyanate.	Use strictly anhydrous solvents. Keep reaction under Nitrogen. Use Protocol A (fast addition) to outcompete hydrolysis.
Low Conversion (Weak Amine)	Nucleophile is too weak.	Switch to Protocol B (DMAP) and heat to reflux.
Precipitate is Impure	Product co-precipitated with side products.	Recrystallize from hot Ethanol or Toluene.
Isocyanate Dimerization	High temperature or concentrated basic conditions.	Lower temperature. Add isocyanate slowly to the amine (inverse addition).

Safety & Handling

• Sensitizer: Like all isocyanates, 2-Fluoro-1-isocyanato-4-methylbenzene is a potent respiratory sensitizer. Handle only in a functioning fume hood.

• Fluorine Specifics: Fluorinated aromatics can be absorbed through the skin. Double-gloving (Nitrile) is recommended.

• Quenching: Quench all glassware and excess reaction mixtures with a solution of 10% Methanol in Saturated Aqueous NaHCO₃ before disposal to destroy residual isocyanate.

References

• BenchChem. (2025).[1][2] Application Notes: Synthesis of Substituted Ureas using 2-Methyl-4-nitrophenyl Isocyanate.[1] (General aryl isocyanate protocols).

• Spyropoulos, C., & Kokotos, C. G. (2014).[3] One-Pot Synthesis of Ureas from Boc-Protected Amines.[3] Journal of Organic Chemistry, 79(10), 4477-4483. (Mechanistic insights into base-catalyzed urea formation).

• Sigma-Aldrich. (2025). Product Specification: 2-Fluoro-5-methylphenyl isocyanate. (Physical properties and safety data).

• Ozaki, S. (1972). Recent Advances in Isocyanate Chemistry. Chemical Reviews, 72(5), 457-496.

• Dubey, P. K., et al. (2011). Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates.[1][4] Asian Journal of Chemistry, 23(4), 1805. (Protocols for Sorafenib analogs).

• Organic Chemistry Portal. (2023). Synthesis of Ureas. (General catalytic strategies including DMAP).[5]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. One-Pot Synthesis of Ureas from Boc-Protected Amines [organic-chemistry.org]
• 4. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Note: Precision One-Pot Synthesis of 2-Fluoro-4-Methylphenyl Isocyanate-Based Ureas and Carbamates

Part 1: Introduction & Strategic Rationale

The 2-fluoro-4-methylphenyl moiety is a privileged structural motif in medicinal chemistry, particularly within the realm of kinase inhibitors (e.g., Raf, VEGFR targets). The specific substitution pattern—an ortho-fluorine atom providing metabolic stability and conformational locking via intramolecular hydrogen bonding, combined with a para-methyl group for lipophilic pocket filling—makes it a critical scaffold for structure-activity relationship (SAR) studies.

While 2-fluoro-4-methylphenyl isocyanate (CAS: 118865-99-9) is the direct electrophilic precursor for installing this motif into ureas and carbamates, its isolation is often avoided due to hydrolytic instability and safety concerns (sensitization).[1] Consequently, one-pot methodologies that generate this isocyanate in situ are the industry standard for high-throughput library generation and process scalability.

This guide details three field-proven protocols for the one-pot utilization of this isocyanate, prioritizing safety, yield, and operational simplicity.

Part 2: Mechanistic Pathways & Experimental Design

Method A: The Triphosgene-Mediated "In-Situ" Protocol (Gold Standard)

Best for: High-yielding synthesis of unsymmetrical ureas from anilines.[1] Mechanism: 2-Fluoro-4-methylaniline reacts with triphosgene (bis(trichloromethyl) carbonate) to generate the isocyanate intermediate.[1] A second amine nucleophile is then introduced to intercept the isocyanate.

Key Advantage: Triphosgene is a crystalline solid, safer to handle than gaseous phosgene, yet it generates 3 equivalents of phosgene in situ, driving the reaction to completion rapidly.

Method B: The Curtius Rearrangement Route

Best for: When the carboxylic acid precursor (2-fluoro-4-methylbenzoic acid) is more accessible than the aniline, or for installing the urea moiety onto acid-sensitive scaffolds. Mechanism: The carboxylic acid is activated with diphenylphosphoryl azide (DPPA) to form an acyl azide, which undergoes thermal rearrangement to the isocyanate.[1]

Method C: The CDI "Safety" Protocol

Best for: Labs restricting the use of phosgene equivalents or for acid-sensitive substrates. Mechanism: 1,1'-Carbonyldiimidazole (CDI) activates the aniline to form an imidazole-urea intermediate, which is then displaced by the second amine.[1] Note: This does not pass through a discrete isocyanate species but is functionally equivalent.

Part 3: Detailed Experimental Protocols

Protocol 1: Triphosgene-Mediated Synthesis of N-(2-Fluoro-4-methylphenyl)-N'-arylureas[1]

Safety Warning: Triphosgene is toxic and generates phosgene gas. All operations must be performed in a well-ventilated fume hood. Quench all glassware with 10% NaOH/MeOH before removal from the hood.

Reagents:

• Starting Material: 2-Fluoro-4-methylaniline (MW: 125.15 g/mol )[1]

• Reagent: Triphosgene (BTC) (MW: 296.75 g/mol )[1]

• Base: Diisopropylethylamine (DIPEA) or Triethylamine (Et3N)[1]

• Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)[1]

• Nucleophile: Secondary Amine (e.g., Morpholine, substituted aniline)[1]

Step-by-Step Procedure:

• Setup: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen inlet.

• Isocyanate Generation:

  • Charge the flask with Triphosgene (0.37 eq, 1.11 mmol) dissolved in anhydrous DCM (10 mL). Cool to 0°C in an ice bath.

  • In a separate vial, dissolve 2-Fluoro-4-methylaniline (1.0 eq, 3.0 mmol, 375 mg) and DIPEA (1.2 eq) in DCM (5 mL).

  • Critical Step: Add the aniline solution dropwise to the triphosgene solution over 15 minutes. (Adding amine to triphosgene prevents symmetrical urea formation).[1]

  • Allow the mixture to warm to room temperature (RT) and stir for 30 minutes.

  • Self-Validation: Check IR of an aliquot. A strong peak at ~2270 cm⁻¹ confirms the formation of 2-fluoro-4-methylphenyl isocyanate.

• Urea Formation:

  • Cool the mixture back to 0°C (optional, depending on amine reactivity).

  • Add the Second Amine Nucleophile (1.1 eq) dissolved in DCM (5 mL) in one portion.

  • Add additional base (DIPEA, 1.0 eq) to scavenge HCl.[1]

  • Stir at RT for 2–4 hours. Monitor by TLC (disappearance of isocyanate/aniline) or LC-MS.[1]

• Workup:

  • Quench with saturated NH₄Cl solution (20 mL).

  • Extract with DCM (3 x 20 mL). Wash combined organics with brine.[2][3]

  • Dry over Na₂SO₄, filter, and concentrate.[4]

  • Purification: Recrystallize from EtOAc/Hexanes or purify via flash chromatography.[5]

Protocol 2: Curtius Rearrangement from 2-Fluoro-4-methylbenzoic Acid

Reagents:

• Starting Material: 2-Fluoro-4-methylbenzoic acid (MW: 154.14 g/mol )[1]

• Reagent: Diphenylphosphoryl azide (DPPA)[1]

• Base: Triethylamine (Et3N)[1]

• Solvent: Toluene (anhydrous)[1]

Step-by-Step Procedure:

• Activation:

  • Dissolve 2-Fluoro-4-methylbenzoic acid (1.0 eq, 2.0 mmol, 308 mg) in anhydrous Toluene (10 mL) under nitrogen.

  • Add Et3N (1.1 eq) and stir for 10 minutes.

  • Add DPPA (1.1 eq) dropwise at RT.[1] Stir for 30 minutes to form the acyl azide.

• Rearrangement (The "One-Pot" Switch):

  • Heat the reaction mixture to 80–90°C .

  • Observation: Evolution of N₂ gas indicates the rearrangement is proceeding.

  • Stir at this temperature for 1–2 hours until gas evolution ceases. The solution now contains the isocyanate.

• Coupling:

  • Cool to 50°C.

  • Add the Nucleophile (Alcohol for carbamate, Amine for urea) (1.2 eq).[1]

  • Stir at 50–60°C for 4 hours.

• Workup:

  • Cool to RT. Dilute with EtOAc. Wash with 1N HCl (to remove unreacted amine/DPPA byproducts), then sat.[1] NaHCO₃.

Part 4: Data Visualization & Analysis

Reaction Pathway Diagrams[1][3]

The following diagrams illustrate the chemical logic flow for the two primary methods.

Caption: Comparative workflow for Triphosgene-mediated vs. Curtius Rearrangement synthesis of isocyanate intermediates.

Method Comparison Table

Feature	Method A: Triphosgene	Method B: Curtius Rearrangement	Method C: CDI Coupling
Precursor	Aniline	Benzoic Acid	Aniline
Atom Economy	High	Moderate (Loss of N₂)	High
Safety Profile	Low (Phosgene generation)	Moderate (Azide handling)	High (No toxic gas)
Reaction Time	Fast (2-4 hours)	Medium (4-8 hours)	Medium (4-12 hours)
Yield (Typical)	85–95%	70–85%	60–80%
Moisture Sensitivity	High	High	Moderate

Part 5: References

• Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. Asian Journal of Chemistry. Describes the general triphosgene protocol for fluoro-substituted aryl ureas.

• Urea Derivative Synthesis by Amination, Rearrangement or Substitution. Organic Chemistry Portal. Comprehensive review of Curtius and Hofmann rearrangements for urea synthesis.

• Preparation method of fluoro-substituted deuterated diphenylurea (Patent EP2562159A1). Describes the specific use of 2-fluoro-4-methylphenyl isocyanate precursors in Sorafenib analogs.

• Synthesis of Substituted Ureas using Isocyanates. BenchChem Application Note. General protocols for isocyanate handling and stoichiometry.

• Triphosgene in Organic Synthesis: A Safer Reagent for Phosgene. Sigma-Aldrich Technical Bulletin. Safety and handling data for Method A.

Sources

• 1. US20160130240A1 - Aryl sulfide derivatives and aryl sulfoxide derivatives as acaricides and insecticides - Google Patents [patents.google.com]
• 2. CA2994688C - 1,3,4-oxadiazole derivative compounds as histone deacetylase 6 inhibitor, and the pharmaceutical composition comprising the same - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. US5925762A - Practical synthesis of urea derivatives - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Vacuum Distillation of 2-Fluoro-1-isocyanato-4-methylbenzene

Welcome to the Technical Support Center. This guide is designed for research scientists and drug development professionals handling the purification of 2-Fluoro-1-isocyanato-4-methylbenzene (CAS: 69941-50-0). Because isocyanates are highly reactive, moisture-sensitive electrophiles, their purification requires precise control over atmospheric and thermal conditions.

This document synthesizes field-proven methodologies, causality-driven troubleshooting, and self-validating protocols to ensure high-yield, high-purity distillation.

Part 1: Core Principles & Causality (The "Why")

At standard atmospheric pressure (760 mmHg), 2-Fluoro-1-isocyanato-4-methylbenzene has a boiling point of approximately 201.6 °C[1]. Attempting to distill this compound at atmospheric pressure will result in catastrophic thermal degradation. Prolonged exposure to temperatures above 100 °C drives isocyanates to undergo self-condensation, forming dimers (uretidiones) or trimers (isocyanurates), which manifest as thick, glassy residues in the distillation pot.

Furthermore, isocyanates are acutely sensitive to trace moisture. Water acts as a nucleophile, attacking the isocyanate carbon to form an unstable carbamic acid intermediate. This intermediate rapidly decarboxylates, releasing carbon dioxide (CO₂) gas and yielding a primary amine[2]. The newly formed amine then aggressively attacks unreacted isocyanate molecules, forming a highly insoluble disubstituted urea[3].

To prevent both thermal degradation and urea formation, high-vacuum distillation (< 5 mmHg) under strictly anhydrous conditions is mandatory.

Mechanistic pathway of isocyanate moisture degradation yielding insoluble urea and CO2 gas.

Part 2: Self-Validating Experimental Protocol

A self-validating protocol incorporates built-in checks at each phase. If a validation check fails, the operator must halt and correct the issue before proceeding, thereby preventing catastrophic loss of the active pharmaceutical ingredient (API) intermediate.

Phase 1: Apparatus Assembly & Integrity Testing

• Glassware Preparation: Use a short-path distillation apparatus to minimize the thermal journey of the vapor. Bake all glassware in an oven at >120 °C for at least 12 hours[3].

• Assembly: Assemble the apparatus while hot, flushing continuously with dry Argon or Nitrogen gas[3]. Apply a thin film of high-vacuum grease to all ground-glass joints.

• Cold Trap Integration: Install a dry ice/acetone or liquid nitrogen cold trap between the distillation apparatus and the vacuum pump. Causality: Isocyanate vapors that bypass the condenser will rapidly polymerize inside the hot oil of the vacuum pump, destroying it.

• Validation Check: Seal the system and engage the vacuum pump. Isolate the pump. The system must hold a static vacuum of < 1 mmHg for 5 minutes without pressure rising. If the pressure rises, a leak is present. Re-grease joints and re-test.

Phase 2: Degassing

• Transfer: Transfer the crude 2-Fluoro-1-isocyanato-4-methylbenzene into the distillation flask under a blanket of Argon. Add a PTFE-coated magnetic stir bar.

• Cold Vacuum Application: Begin stirring. Apply the vacuum gradually while the flask is at room temperature.

• Validation Check: Observe the liquid. You will likely see bubbling. This is the outgassing of dissolved CO₂ (from trace moisture reactions) and residual low-boiling solvents[3]. Do not apply heat until all bubbling has completely ceased.

Phase 3: High-Vacuum Distillation

• Heating: Once degassing is validated, gradually increase the temperature of the oil bath. Ensure the vacuum remains stable at < 5 mmHg.

• Fractionation: Collect the forerun (impurities) in a separate receiving flask until the vapor temperature stabilizes.

• Validation Check: The main fraction should distill at a constant vapor temperature (estimated 60–80 °C at 1–5 mmHg) and condense as a clear, colorless to pale yellow liquid [4]. Any turbidity indicates a vacuum leak introducing atmospheric moisture.

Phase 4: Collection & Storage

• Cooling: Remove the heat source and allow the entire system to cool to room temperature while still under full vacuum.

• Backfilling: Slowly backfill the system with dry Argon.

• Storage: Transfer the purified isocyanate to an amber glass bottle. Flush the headspace with Argon, seal tightly, and store at 2–8 °C.

Self-validating workflow for the vacuum distillation of moisture-sensitive isocyanates.

Part 3: Troubleshooting Guides & FAQs

Q: Why is a white, insoluble solid forming in my distillation flask before or during heating? A: This is the classic signature of water contamination[3]. The isocyanate has reacted with trace moisture to form a disubstituted urea (see Part 1 mechanism)[2]. Because ureas have exceptionally high melting points and are insoluble in most organic solvents, they precipitate out as white solids. Action: Halt the distillation. Filter the crude mixture under Argon to remove the urea solids, rigorously re-dry your distillation apparatus (>120 °C)[3], and restart the process.

Q: My distillation is bumping violently, and the vacuum pressure is fluctuating. How do I stabilize it? A: Bumping is caused by the sudden, rapid expansion of trapped gases—most commonly CO₂ generated from the isocyanate-water side reaction[3], or residual low-boiling solvents. Action: You likely skipped or rushed the Phase 2 Degassing step. Remove the heat bath immediately. Allow the mixture to stir under vacuum at room temperature until all visible bubbling stops. Only then should you reapply heat.

Q: The yield of my purified 2-Fluoro-1-isocyanato-4-methylbenzene is unexpectedly low, and a thick, glassy residue remains in the pot. What happened? A: Your compound underwent thermal polymerization. Isocyanates will dimerize or trimerize if subjected to excessive heat. Because the atmospheric boiling point of this compound is high (201.6 °C)[1], your vacuum was likely insufficient (e.g., > 20 mmHg), forcing you to heat the pot to dangerous temperatures to achieve vaporization. Action: Check your vacuum pump oil, ensure your cold trap is functioning, and verify that your system can achieve and hold a deep vacuum (< 5 mmHg) before attempting the distillation again.

Q: The distillate is coming over cloudy or turbid instead of clear. Is it ruined? A: Turbidity in the receiving flask indicates that atmospheric moisture is leaking into the system at the condenser or receiving flask joint, reacting with the freshly purified isocyanate vapor to form microscopic urea crystals. Action: Your current fraction is contaminated. Stop the distillation, locate and seal the vacuum leak (re-grease joints), and re-distill the cloudy fraction.

Part 4: Quantitative Data & Parameters

Use the following reference parameters to benchmark your purification workflow.

Parameter	Value	Reference
Chemical Name	2-Fluoro-1-isocyanato-4-methylbenzene	[1]
CAS Number	69941-50-0	[1]
Atmospheric Boiling Point	201.6 ± 20.0 °C (at 760 mmHg)	[1]
Target Vacuum Pressure	< 5 mmHg	[3]
Estimated Vacuum Boiling Point	60 – 80 °C	Extrapolated
Storage Temperature	2 – 8 °C (Under Inert Gas)
Appearance (Purified)	Clear, colorless to pale yellow liquid	[4]

References

• "69941-50-0 | CAS DataBase - ChemicalBook", ChemicalBook.
• "Technical Support Center: Managing Isocyanate Reactions", BenchChem.
• "Phenyl isocyanate = 98 103-71-9", Sigma-Aldrich.
• "Phenyl isocyanate", Wikipedia.
• "Phenyl isocyanate CAS#: 103-71-9", ChemicalBook.

Sources

• 1. 69941-50-0 | CAS DataBase [m.chemicalbook.com]
• 2. Phenyl isocyanate - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Phenyl isocyanate CAS#: 103-71-9 [m.chemicalbook.com]

Technical Support Center: Handling Moisture Sensitivity of Fluorinated Phenyl Isocyanates

Target Audience: Synthetic Chemists, Process Engineers, and Drug Discovery Scientists. Scope: Operational handling, storage stability, and troubleshooting of highly electrophilic isocyanates.

Module 1: The Chemistry of Sensitivity

Why are fluorinated isocyanates so unforgiving?

To handle these reagents successfully, one must understand the electronic influence of the fluorine atom. Standard phenyl isocyanate is moderately sensitive to moisture; however, placing fluorine atoms (highly electronegative) on the aromatic ring dramatically alters the reactivity profile.

The "Electron Starvation" Effect

The isocyanate carbon (

) is electrophilic. Fluorine substituents on the phenyl ring exert a strong negative inductive effect (-I) , pulling electron density away from the ring and, by extension, the isocyanate group.

• Result: The central carbon becomes significantly more electron-deficient (more positive,

  ).

• Consequence: The activation energy for nucleophilic attack by water is lowered. Hydrolysis occurs much faster than in non-fluorinated analogues [1].

The Degradation Cascade (Visualized)

The following diagram illustrates the irreversible "Death Spiral" of an isocyanate exposed to moisture. Note that the reaction is autocatalytic in a sense: the product of the first hydrolysis (amine) is a stronger nucleophile than water, rapidly destroying a second equivalent of isocyanate to form urea.

Figure 1: The degradation pathway of fluorinated isocyanates. Note that one molecule of water destroys two molecules of isocyanate.

Module 2: Storage & Inventory Management

Objective: Maintain >98% purity for 6-12 months.

Parameter	Specification	Technical Rationale
Temperature	2°C to 8°C	Retards dimerization and thermal decomposition.
Atmosphere	Nitrogen or Argon	Displaces atmospheric moisture. Argon is preferred (heavier than air) for open-bottle handling.
Container	Glass/Teflon	Avoid metal containers if possible to prevent catalytic degradation. Caps must be lined with Teflon (PTFE).
Secondary Containment	Desiccator	Store the primary bottle inside a desiccator containing active desiccant (e.g., Drierite or Silica Gel) within the fridge.
Seal Integrity	Parafilm/Tape	Wrap cap junctions with Parafilm M® immediately after use to create a secondary moisture barrier.

Critical Warning: Do not store isocyanates in the same secondary container as amines or alcohols. Cross-contamination of vapors can initiate surface crusting [2].

Module 3: Operational Protocols (The "Hot Zone")

Objective: Transfer reagent without introducing moisture.

Protocol A: Solvent Selection & Drying

• Incompatible Solvents: Alcohols (Methanol, Ethanol), Water, Amines.

• Compatible Solvents: Toluene, THF, Dichloromethane (DCM), Ethyl Acetate.

• Drying Standard: Solvents must be "Anhydrous" grade (<50 ppm water).

  • Best Practice: Store solvents over activated 3Å or 4Å Molecular Sieves for at least 24 hours prior to use.

  • Verification: If the reaction is critical, test solvent water content via Karl Fischer titration.[1]

Protocol B: The "Inert Syringe" Transfer

Use this method for liquid isocyanates to avoid exposing the bulk bottle to air.

• Equip the Source: Insert a rubber septum (or use a Sure/Seal™ cap) onto the isocyanate bottle. Secure it with a copper wire or zip tie.

• Purge: Insert a needle connected to an inert gas line (N₂/Ar) into the septum to create positive pressure.

• Prepare Syringe: Flush a glass syringe and needle with inert gas 3 times.

• Draw: With the bottle under positive pressure, draw the required volume.

  • Tip: If the plunger moves back on its own, your pressure is good.

• Transfer: Inject directly into the reaction vessel (which should already be under inert gas).

Protocol C: Quenching & Disposal

Never pour unreacted isocyanate directly into aqueous waste (risk of violent

evolution).

• Quench: Add an excess of methanol or ethanol to the reaction mixture. Stir for 30 minutes. This converts residual isocyanate into a stable urethane.

• Dispose: Discard as organic waste.

Module 4: Analytical Validation

How do I know if my reagent is still good?

Visual inspection (clear liquid vs. cloudy) is a good first indicator, but quantitative validation requires titration. The industry standard is a modification of ASTM D2572 [3].

The Dibutylamine (DBA) Back-Titration Method

Principle: React the isocyanate with a known excess of dibutylamine. The amine reacts quantitatively to form a urea. The remaining unreacted amine is titrated with standard HCl.[2]

Reagents:

• DBA Solution: 2N Di-n-butylamine in dry Toluene.

• Titrant: 1N HCl (aq).[2][3]

• Solvent: Dry Methanol or Isopropanol.

• Indicator: Bromophenol Blue.

Workflow:

• Weigh ~1.0 g of isocyanate sample (

  ) into a flask.

• Add 20 mL of DBA Solution (exact volume is critical).

• Allow to stand for 15 minutes (reaction time).

• Add 50 mL of Methanol (to solubilize).

• Titrate with 1N HCl until color changes from Blue to Yellow. Record volume (

  ).

• Blank Run: Repeat steps 2-5 without isocyanate. Record volume (

  ).

Calculation:

• = Volume HCl for Blank (mL)
• = Volume HCl for Sample (mL)
• = Normality of HCl
• = Weight of sample (g)

Module 5: Troubleshooting & FAQs

Scenario 1: "I see white solids in my bottle."

Diagnosis: Moisture contamination has caused hydrolysis, forming insoluble urea (see Figure 1). Action:

• Filtration: If the solid amount is small (<5%), you can filter the liquid through a 0.45 µm PTFE syringe filter under inert gas.

• Distillation: For high purity, vacuum distill the isocyanate. Warning: Do not overheat; fluorinated compounds can release HF if decomposed.

• Prevention: Replace the septum; ensure the inert gas line used for the bottle is dry.

Scenario 2: "The bottle hissed when I opened it."

Diagnosis: Pressure buildup from

generation.[4] Action:

• Immediate: Vent the bottle in a fume hood.

• Risk: The titer (concentration) has likely dropped significantly. Perform the DBA titration (Module 4) before using.

Scenario 3: "My reaction yield is lower than the literature."

Diagnosis: Competitive hydrolysis. The water in your solvent "stole" the isocyanate before it could react with your substrate. Action:

• Check solvent water content.[1][5]

• Increase the equivalents of isocyanate (e.g., from 1.1 eq to 1.5 eq) to account for "sacrificial" loss to moisture.

Scenario 4: "Needle clogged during transfer."

Diagnosis: Isocyanate reacted with moisture in the air inside the needle tip, forming a urea plug. Action:

• Ensure the needle is flushed with inert gas before touching the liquid.

• Do not reuse needles for isocyanates.

References

• Reactivity of Electron Deficient Isocyanates . ResearchGate. "Catalyzed Reaction of Isocyanates (RNCO) with Water". Available at: [Link]

• Safe Handling of Isocyanates . Safe Work Australia. "Guide to Handling Isocyanates". Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. xylem.com [xylem.com]
• 3. metrohm.com [metrohm.com]
• 4. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 5. hiranuma.com [hiranuma.com]

Technical Support Center: Troubleshooting 2-Fluoro-4-Methylphenyl Isocyanate Reactions

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently observe researchers losing valuable time and expensive reagents due to subtle solvent incompatibilities. Isocyanates are highly reactive electrophiles, and the specific electronic environment of 2-fluoro-4-methylphenyl isocyanate makes it uniquely sensitive to its solvent environment.

This guide is designed to move beyond basic troubleshooting. We will explore the chemical causality behind common failures and establish self-validating protocols to ensure your workflows are robust, reproducible, and scientifically sound.

Frequently Asked Questions & Troubleshooting

Q1: Why does 2-fluoro-4-methylphenyl isocyanate degrade rapidly in certain solvents, and what is the exact mechanism?

A1: The instability is driven by the specific functional groups on the aromatic ring. The fluorine atom at the ortho position exerts a strong inductive electron-withdrawing effect (-I), which pulls electron density away from the adjacent isocyanate (-NCO) group. This significantly increases the partial positive charge (δ+) on the isocyanate carbon, making it highly susceptible to nucleophilic attack.

If your solvent contains even trace amounts of water, the moisture acts as a nucleophile. This initiates a degradation cascade: water attacks the isocyanate to form an unstable carbamic acid. This intermediate rapidly decarboxylates (releasing CO₂ gas) to generate a highly nucleophilic aryl amine. This newly formed amine will instantly attack another unreacted isocyanate molecule, terminating the reaction prematurely[1].

Logical pathway of 2-fluoro-4-methylphenyl isocyanate degradation via moisture contamination.

Q2: I observed a white, insoluble precipitate shortly after dissolving the isocyanate. What is it, and how do I prevent it?

A2: The white precipitate is a symmetrical disubstituted urea (specifically, 1,3-bis(2-fluoro-4-methylphenyl)urea). This is a definitive, visual indicator of moisture contamination in your solvent or reaction vessel[1].

To prevent this, you must strictly avoid polar protic solvents and ensure your aprotic solvents are rigorously dried. Be aware that if you attempt to heat the reaction mixture to force the urea back into solution, the unreacted isocyanate can further react with the urea byproduct to form complex biuret linkages, which will severely complicate your final purification steps[2].

Q3: Which solvents are optimal for maintaining the stability of this specific isocyanate?

A3: You must exclusively use non-polar or polar aprotic solvents that lack active hydrogen atoms[3]. Interestingly, solvents with lower polarity can actually suppress the urea side-reaction and favor your desired urethane or amide formation[1]. Below is a comparative analysis of common solvents:

Solvent	Polarity Profile	Boiling Point (°C)	Recommended Drying Method	Suitability & Causality
Toluene	Non-polar	110.6	Azeotropic distillation / 4Å Sieves	Excellent. Low polarity suppresses urea side-reactions; non-coordinating nature maintains NCO electrophilicity.
Dichloromethane (DCM)	Polar aprotic	39.6	CaH₂ distillation / 3Å Sieves	Good. Ideal for low-temperature reactions; easily dried, but high volatility requires sealed systems.
Tetrahydrofuran (THF)	Polar aprotic	66.0	Na/Benzophenone / 3Å Sieves	Moderate. Solubilizes polar reactants well, but highly hygroscopic and prone to peroxide formation which degrades NCO.
Acetonitrile (MeCN)	Polar aprotic	82.0	P₂O₅ distillation / 3Å Sieves	Moderate. Excellent solubility profile, but notoriously difficult to dry to <10 ppm water; high risk of urea formation.
Methanol / Ethanol	Polar protic	64.7 / 78.3	N/A	Incompatible. Nucleophilic hydroxyl groups will rapidly react with the isocyanate to form stable carbamates.

Q4: How do I establish a reliable system to ensure my solvent is suitable before I risk my expensive reagents?

A4: Never rely blindly on commercial "anhydrous" labels. Septum-piercing introduces ambient moisture over time, and the highly electrophilic nature of the ortho-fluorinated isocyanate will find even trace water. You must implement a closed-loop validation workflow combining quantitative titration and in-situ spectroscopic monitoring.

Self-validating workflow for solvent selection and anhydrous preparation.

Experimental Protocol: Self-Validating Solvent Preparation & Reaction Initiation

Objective: Establish a closed-loop system where each step verifies the success of the previous one, ensuring absolute anhydrous conditions before introducing the highly reactive 2-fluoro-4-methylphenyl isocyanate.

Step 1: Primary Dehydration

• Action: Store the chosen aprotic solvent (e.g., Toluene or DCM) over freshly activated 3Å (for DCM) or 4Å (for Toluene) molecular sieves (20% m/v) for a minimum of 48 hours under an argon atmosphere.

• Causality: Molecular sieves physically trap water molecules. 3Å is preferred for smaller solvents to prevent solvent co-adsorption, while 4Å is standard for larger aromatics like toluene.

Step 2: Quantitative Validation (Karl Fischer)

• Action: Extract a 1 mL aliquot using a completely dry, argon-purged syringe. Inject it into a Coulometric Karl Fischer titrator.

• Validation Check: The reaction may only proceed if the water content reads < 10 ppm . If > 10 ppm, return to Step 1 or perform active distillation.

Step 3: Atmospheric Purging

• Action: Flame-dry the Schlenk flask or reaction vessel under high vacuum (0.1 mmHg) for 5 minutes. Backfill with high-purity Argon. Repeat this cycle three times.

• Causality: Glassware surfaces adsorb microscopic layers of water. Thermal energy combined with vacuum desorbs this water, while Argon displaces ambient humid air.

Step 4: Reagent Introduction & Spectroscopic Baseline (In-Situ Validation)

• Action: Inject the validated solvent into the vessel. Add the 2-fluoro-4-methylphenyl isocyanate. Immediately take an aliquot for Fourier Transform Infrared (FTIR) spectroscopy.

• Validation Check: Confirm the presence of a sharp, intense asymmetric stretching band at ~2250–2270 cm⁻¹ (characteristic of the N=C=O group).

• Continuous Monitoring: As you add your target nucleophile, monitor the disappearance of the 2260 cm⁻¹ band. If this band disappears before adding the nucleophile, your system has been breached by moisture, and the protocol has successfully caught the error before further reagent waste.

References

• Title: Technical Support Center: Solvent Effects on Benzoyl Isocyanate Reactivity | Source: Benchchem | URL: 1

• Title: US5260483A - Preparation of n-aryl amides from isocyanates | Source: Google Patents | URL: 3

• Title: Polyurethane Recycling: Thermal Decomposition of 1,3-Diphenyl Urea to Isocyanates | Source: MDPI | URL: 2

Sources

• 1. benchchem.com [benchchem.com]
• 2. Polyurethane Recycling: Thermal Decomposition of 1,3-Diphenyl Urea to Isocyanates [mdpi.com]
• 3. US5260483A - Preparation of n-aryl amides from isocyanates - Google Patents [patents.google.com]

Quenching excess 2-Fluoro-1-isocyanato-4-methylbenzene in organic synthesis

Welcome to the Advanced Organic Synthesis Support Center. This guide is specifically engineered for researchers and drug development professionals dealing with the highly electrophilic reagent 2-Fluoro-1-isocyanato-4-methylbenzene (also known as 3-fluoro-4-methylphenyl isocyanate).

Because driving urea or carbamate formations to completion often requires an excess of this isocyanate, efficient quenching and removal of the unreacted starting material is a critical bottleneck. This guide provides mechanistic troubleshooting, comparative data, and self-validating protocols to streamline your purification workflows.

Part 1: Troubleshooting & Mechanistic FAQs

Q1: I quenched my reaction with water, but now I have an insoluble white precipitate that is clogging my filtration and ruining my chromatography column. What happened?

The Causality: Water is a highly problematic choice for quenching reactive aryl isocyanates. When water attacks 2-fluoro-1-isocyanato-4-methylbenzene, it forms an unstable carbamic acid intermediate. This intermediate rapidly decarboxylates to form 3-fluoro-4-methylaniline and carbon dioxide[1].

The critical issue is that this newly formed aniline is highly nucleophilic. It will immediately react with another equivalent of the unquenched isocyanate in your flask, generating a symmetric diaryl urea. Symmetric diaryl ureas possess extremely strong intermolecular hydrogen bonding, making them notoriously insoluble ("brick dust") in almost all organic solvents. This precipitate will crash out of solution, trap your desired product, and irreversibly clog silica gel columns.

The Fix: Never use water to quench excess aryl isocyanates if you want to maintain a homogeneous solution. Instead, use a highly nucleophilic, water-soluble primary amine (like ethanolamine) which outcompetes the water hydrolysis pathway and forms a highly soluble, easily extractable asymmetric urea[1].

Caption: Divergent reaction pathways of 2-fluoro-1-isocyanato-4-methylbenzene with amines versus water.

Q2: I am synthesizing a 50-compound library for a SAR study. Performing aqueous workups for every vial is not feasible. Is there a chromatography-free alternative?

The Causality: Yes. For parallel synthesis and high-throughput drug development, Polymer-Supported Quenching (PSQ) using scavenger resins is the industry standard[2].

By adding a polyamine-functionalized resin—such as tris(2-aminoethyl)amine linked to polystyrene (Trisamine resin)—the excess isocyanate is covalently trapped onto the insoluble polymer bead[3]. The reaction is driven by the high local concentration of nucleophilic amines on the solid support, which rapidly outcompetes any background reactions. Because the byproduct is physically tethered to a macroscopic bead, it can be removed by simple filtration, leaving your desired product in the filtrate with high purity[2].

Caption: Polymer-supported quenching workflow for chromatography-free isocyanate removal.

Part 2: Quantitative Data & Reagent Selection

Selecting the correct quenching agent dictates the efficiency of your downstream purification. Review the table below to select the optimal strategy based on your scale and throughput needs.

Quenching Agent	Reaction Kinetics	Primary Byproduct Formed	Downstream Removal Method	Recommended Use Case
Ethanolamine	Very Fast (< 5 min)	Highly polar asymmetric urea	Aqueous acidic extraction (1M HCl)	Large-scale batch synthesis; single-compound scale-up.
Methanol	Moderate (1-2 hours)	Methyl carbamate	Column chromatography	When aqueous workups degrade the target product.
Water	Slow (Hours)	Insoluble symmetric diaryl urea	Tedious filtration (often clogs)	Not Recommended. Causes severe yield loss via trapping.
Trisamine Resin	Fast (30-60 min)	Resin-bound asymmetric urea	Simple vacuum filtration	Parallel synthesis; SAR libraries; automated chemistry[3].

Part 3: Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems: the success of the chemical quench is inherently verified by a physical phase change (partitioning into an aqueous layer or tethering to a solid support), eliminating the need for constant TLC monitoring.

Protocol A: Small-Molecule Quench (Using Ethanolamine)

Mechanism of Validation: Ethanolamine converts the highly lipophilic 2-fluoro-1-isocyanato-4-methylbenzene into a basic, hydrophilic urea. The subsequent acidic wash protonates the hydroxyl/amine groups of the byproduct, dragging it exclusively into the aqueous layer. If the organic layer is clear and free of precipitate, the quench and separation were successful.

• Reaction Completion: Verify the consumption of your limiting reagent via LC-MS or TLC. Leave the reaction mixture stirring at room temperature.

• Quench Addition: Add 2.0 equivalents of ethanolamine (relative to the initial excess of isocyanate) directly to the reaction flask.

• Incubation: Stir vigorously for 15 minutes. The reaction is highly exothermic; for scales >10g, utilize a water bath to maintain ambient temperature.

• Phase Separation: Dilute the mixture with an organic solvent (e.g., Ethyl Acetate or Dichloromethane). Transfer to a separatory funnel.

• Acidic Wash: Wash the organic layer twice with an equal volume of 1M aqueous HCl. The ethanolamine-isocyanate adduct will partition entirely into the aqueous layer.

• Final Workup: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude, isocyanate-free product.

Protocol B: Polymer-Supported Quench (Using Trisamine Resin)

Mechanism of Validation: The physical sequestration of the isocyanate onto a macroscopic polystyrene bead means the success of the quench is directly tied to the physical filtration step. The absence of the characteristic isocyanate peak (~2260 cm⁻¹ on IR or via LC-MS) in the filtrate confirms the resin capacity was sufficient[2].

• Resin Preparation: Calculate the required amount of Trisamine resin (typical loading is ~3.0 - 4.0 mmol/g). You will need 3.0 equivalents of resin-bound amine relative to the unreacted excess of 2-fluoro-1-isocyanato-4-methylbenzene[3].

• Addition: Add the dry resin directly to the crude reaction mixture. Ensure the solvent used (e.g., DCM, THF, or DMF) is capable of swelling the polystyrene resin. Note: Do not use protic solvents like methanol, which will compete with the resin.

• Agitation: Gently agitate the mixture on an orbital shaker or via overhead stirring for 1 to 2 hours at room temperature. Avoid magnetic stir bars, as they will mechanically grind and pulverize the resin beads, causing fine particulates to pass through the filter.

• Filtration: Filter the mixture through a sintered glass funnel (medium porosity).

• Washing: Wash the resin cake with 2-3 column volumes of your reaction solvent to ensure all desired product is eluted.

• Isolation: Concentrate the combined filtrates to yield the pure product. The resin cake containing the covalently bound urea waste can be safely discarded.

References

• Urawa, Y., Miyazawa, M., Ozeki, N., & Ogura, K. (2003). Polymer-Supported Quenching Reagents for Parallel Purification. Organic Letters, 5(6), 849-852. American Chemical Society. URL:[Link]

• Sandhya, K., & Ravindranath, B. (2012). Comparative Efficacy of Polyamine-Based Scavenger Resins. International Journal of Organic Chemistry, 2, 71-74. Scientific Research Publishing. URL:[Link]

Sources

• 1. Vinyl isocyanate | 3555-94-0 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Comparative Efficacy of Polyamine-Based Scavenger Resins [scirp.org]

Storage conditions to prevent polymerization of aryl isocyanates

To: Research Team From: Senior Application Scientist, Chemical Stability Unit Subject: Technical Support Center: Prevention of Polymerization in Aryl Isocyanates

Introduction: The "Silent" Degradation of Isocyanates

Aryl isocyanates (e.g., Phenyl Isocyanate, MDI, TDI) are electrophilic powerhouses essential for drug development and polymer synthesis. However, they are thermodynamically unstable. Unlike simple decomposition, they undergo "silent" polymerization—forming dimers and trimers even in sealed containers—which alters stoichiometry and ruins sensitive conjugations.

This guide replaces generic storage advice with a mechanistic stability protocol . It is designed to give you total control over the entropy of your reagents.

Module 1: The Science of Instability (FAQ)

Q1: Why did my clear isocyanate turn cloudy/solid in the freezer? A: You are likely witnessing dimerization or crystallization , but the distinction is critical.

• Mechanism: Aryl isocyanates undergo a [2+2] cycloaddition to form uretidinediones (dimers) .[1] This reaction is reversible but often catalyzed by the crystal lattice structure itself when stored just below the melting point.

• The "Danger Zone": For solid isocyanates like pure MDI (mp ~40°C), storage between 20°C and 35°C accelerates dimerization within the solid state.

• Moisture Factor: If the solid is urea (from water ingress), it will not melt or redissolve.

Q2: What is the difference between Dimerization and Trimerization?

• Dimerization (Uretidinedione): Reversible. Can often be reversed by heating (melting), regenerating the monomer.

• Trimerization (Isocyanurate): Irreversible. Forms a thermally stable six-membered ring. Once this happens, the reagent is permanently degraded. This is catalyzed by basic impurities (amines) and heat.

Q3: Why is there pressure in the bottle? A: Hydrolysis. Moisture entered the container.

The amine formed ( ) then immediately reacts with remaining isocyanate to form a urea precipitate. The causes the dangerous pressure buildup.

Module 2: Visualizing the Degradation Pathways

The following diagram maps the chemical fate of your reagent based on environmental triggers.

Figure 1: Chemical pathways of aryl isocyanate degradation. Note that dimerization is reversible, while trimerization and urea formation are terminal events.

Module 3: Optimal Storage Protocols (The "Gold Standard")

Do not rely on the manufacturer's bottle for long-term storage once opened. Transfer to a "System" immediately.

Protocol A: Liquid Aryl Isocyanates (e.g., Phenyl Isocyanate)

• Temperature: Store at 2°C – 8°C (Refrigerator).

  • Why? Lowers kinetic energy, slowing dimerization.

• Atmosphere: Argon blanket is superior to Nitrogen (Argon is heavier than air and sits on the liquid surface).

• Container: Amber glass with a PTFE-lined septum cap .

  • Critical Step: Wrap the cap junction with Parafilm® or electrical tape to prevent moisture diffusion.

Protocol B: Solid/Fusable Isocyanates (e.g., MDI, 4-Chlorophenyl isocyanate)

• Temperature: Store < -5°C (Freezer) OR > 45°C (Liquid state, only for short-term active use).

  • Avoid: Storing at 15°C–30°C. This is the "Dimerization Valley" where crystal lattice alignment promotes dimer formation.

• Handling Frozen Reagents:

  • Thaw: Do NOT heat rapidly with a heat gun (creates hotspots -> trimerization). Use a water bath at 50°C.

  • Homogenize: If the liquid looks cloudy, hold at 50°C–60°C for 30 minutes. If cloudiness clears, it was reversible dimer. If it remains, it is urea/trimer (filter before use).

Summary of Storage Parameters

Parameter	Recommendation	Mechanism of Failure
Temperature	< 5°C (Solids/Liquids)	Heat promotes irreversible trimerization.
Atmosphere	Dry Argon/Nitrogen	Moisture causes hydrolysis (Urea + CO2).
Container	Glass / Stainless Steel	Zinc/Copper/Iron containers catalyze polymerization.
Headspace	Minimize	Excess air volume contains excess moisture.

Module 4: Troubleshooting Dashboard

Use this logic flow to diagnose the state of your reagent before starting an experiment.

Figure 2: Decision matrix for evaluating isocyanate quality prior to use.

Specific Scenarios:

Scenario 1: "The White Crust"

• Observation: White crust on the bottle threads or cap.

• Diagnosis: Polyurea formation due to atmospheric moisture reacting with droplets on the rim.

• Action: Do NOT knock this crust into the bottle. Wipe the rim carefully with a dry cloth. If it falls in, filter the liquid through a 0.45 µm PTFE syringe filter.

Scenario 2: "The Viscous Syrup"

• Observation: Liquid is clear but flows like honey.

• Diagnosis: Oligomerization (pre-polymer formation).

• Action: Discard. The molecular weight has changed; your stoichiometry calculations will be wrong, and the reactivity is compromised.

Module 5: Emergency Handling & Disposal

Issue: Pressurized Container (Bulging Septum/Cap)

• Cause: CO2 generation from water contamination.[2][3]

• Danger: Explosion hazard or spraying of toxic reagent.[4]

• Protocol:

  • Place the bottle in a fume hood behind a blast shield.

  • Do not open the cap directly.

  • Insert a long-needle syringe (venting needle) through the septum to release pressure slowly.

  • Dispose of the reagent as hazardous waste (it is likely hydrolyzed).

Disposal of Isocyanates:

• Neutralization: Do not pour down the drain. React with a surplus of aqueous waste solution containing 5-10% sodium carbonate and surfactant (to help mix the organic/aqueous phases). Leave the container open in a hood for 48 hours to allow CO2 to escape.

References

• Covestro. (2020). Safe Handling of Methylene Diphenyl Diisocyanate (MDI). Technical Information. Retrieved from [Link]

• American Chemistry Council. (2012). Guidance for Melting 4,4'-Methylene Diphenyl Diisocyanate (MDI) in Drums. Center for the Polyurethanes Industry. Retrieved from [Link]

• Six, C., & Richter, F. (2003). Isocyanates, Organic. In Ullmann's Encyclopedia of Industrial Chemistry. Wiley-VCH.
• Sonnenschein, M. F. (2014). Polyurethanes: Science, Technology, Markets, and Trends. Wiley.

Sources

• 1. diisocyanates.org [diisocyanates.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Specification for storage and transport of isocyanates-Chemwin [en.888chem.com]

Removing trace isocyanate impurities from final pharmaceutical products

Topic: Removal of Trace Isocyanate Impurities from Pharmaceutical Products Reference ID: TSC-ISO-2024-05 Status: Active Guide

Introduction: The Criticality of Isocyanate Removal

Welcome to the Technical Support Center. As Senior Application Scientists, we understand that isocyanates are potent electrophiles often used as reagents or generated as intermediates (e.g., in Curtius rearrangements). However, their high reactivity poses a dual threat in final drug substances:

• Genotoxicity: Many isocyanates are classified as potentially mutagenic impurities (PMIs) under ICH M7 guidelines, requiring control to extremely low levels (often <1.5 µ g/day intake).

• Stability: Residual isocyanates can react with nucleophilic sites on your Active Pharmaceutical Ingredient (API) or excipients during storage, degrading the final product.

This guide provides a self-validating workflow to sequester these impurities using solid-supported scavengers, ensuring compliance without compromising yield.

Module 1: Scavenger Selection & Optimization

The Core Strategy: Nucleophilic Scavenging

To remove an electrophilic isocyanate (

), you must use a nucleophilic scavenger (typically a polymer-supported primary amine).

WARNING: Do not confuse the target with the tool.

• Target: Isocyanate Impurity (Electrophile)

• Tool: Amine-Functionalized Resin (Nucleophile, e.g., PS-Trisamine)

• Avoid: "Isocyanate Scavengers" (like PS-Isocyanate) are electrophilic resins used to remove amines.[1] Do not use these; they will not react with your impurity.

Recommended Scavengers

Scavenger Type	Functional Group	Backbone	Best For	Solvent Compatibility
PS-Trisamine	Tris(2-aminoethyl)amine	Polystyrene (1% DVB)	General organic synthesis; high loading.	DCM, THF, Toluene (Requires Swelling)
Si-Amine	Propyl amine	Silica	Late-stage purification; aqueous systems.	MeOH, Water, DMSO, DMF (No Swelling Req.)
MP-Trisamine	Tris(2-aminoethyl)amine	Macroporous Polymer	Rigid structure; flow chemistry.	All solvents (Swelling independent)

Standard Protocol: Batch Mode Scavenging

Use this protocol for initial screening.

• Stoichiometry: Calculate the molar amount of residual isocyanate (based on IPC data). Add 2–4 equivalents of amine resin relative to the impurity (NOT the API).

• Solvent Check: Ensure the solvent is compatible with the resin (see Table above).

• Incubation: Add resin to the reaction vessel.

  • Temperature: Ambient (20–25°C).

  • Time: 1–4 hours.

  • Agitation:Overhead stirring or orbital shaking.

  • Critical:DO NOT use magnetic stir bars. They grind the resin beads, creating fines that clog filters and leach polymers.

• Filtration: Filter the mixture through a fritted glass funnel or a polypropylene cartridge (PE frit).

• Wash: Wash the resin cake with 2 bed volumes of solvent to recover any non-specifically bound API.

Module 2: Troubleshooting & FAQs

This section addresses specific tickets logged by our research partners.

Scenario A: "The isocyanate level isn't dropping, even after 4 hours."

Diagnosis: Poor Kinetics or Resin Access.

• Root Cause 1 (Solvent): If you are using a Gel-type Polystyrene (PS) resin in methanol or water, the beads will not swell. The functional groups remain buried inside the collapsed polymer matrix.

• Root Cause 2 (Sterics): Bulky isocyanates (e.g., trityl-protected) diffuse slowly into the pores.

Corrective Action:

• Switch Solvents: If possible, add a co-solvent like DCM or THF to induce swelling.

• Switch Resin: Move to a Macroporous (MP) or Silica (Si) backbone. These have permanent porosity and do not rely on solvent swelling.

• Heat: Increase temperature to 40–50°C to improve diffusion rates (ensure API stability first).

Scenario B: "I lost 15% of my API yield during scavenging."

Diagnosis: Non-Specific Binding or Chemoselectivity Failure.

• Root Cause 1 (Physical): The API is getting trapped in the polymer matrix (common with large APIs).

• Root Cause 2 (Chemical): Your API contains an electrophilic site (e.g., an epoxide, activated ester, or alkyl halide) that is reacting with the amine scavenger.

Corrective Action:

• Wash More: Increase the post-filtration wash volume to desorb physically trapped API.

• Chemoselectivity Screen: If the API is reacting, switch to a less nucleophilic scavenger. A secondary amine resin (e.g., PS-Morpholine) is less aggressive than a primary amine (Trisamine) but may still react with highly reactive isocyanates.

• Alternative: Use "Quenching" instead of scavenging. Add a volatile liquid amine (e.g., butylamine) to convert the isocyanate to a urea, then remove the urea via chromatography. (Note: Scavenging is usually preferred to avoid new impurities).

Scenario C: "My LC-MS shows a new impurity peak after scavenging."

Diagnosis: Hydrolysis or Leaching.

• Root Cause: If water is present, isocyanates hydrolyze to carbamic acids, which decarboxylate to form amines . The amine scavenger will NOT remove this new amine impurity.

Corrective Action:

• Dry Conditions: Ensure the scavenging step is performed under anhydrous conditions.

• Sequential Scavenging: If hydrolysis is unavoidable, use a Mixed Bed approach:

  • Step 1: PS-Trisamine (removes Isocyanate).[1][2]

  • Step 2: PS-Isocyanate (removes the hydrolyzed Amine byproduct).

Module 3: Visualizing the Workflow

Figure 1: Scavenging Mechanism & Selection Logic

Caption: Figure 1. (Left) The irreversible covalent capture of isocyanates by amine resins. (Right) Decision matrix for resin backbone selection based on solvent compatibility.

Module 4: Analytical Verification (The "Proof")

You cannot rely on standard LC-UV for trace isocyanates due to their reactivity and lack of chromophores. You must use Derivatization .

Protocol: Dibutylamine (DBA) Derivatization

This method converts the unstable isocyanate into a stable urea for LC-MS/MS quantification.

• Reagent: Prepare a solution of dibutylamine (DBA) in acetonitrile.

• Sample Prep: Take an aliquot of your scavenged API solution.

• Reaction: Add excess DBA.

  • Reaction:

• Analysis: Inject onto LC-MS/MS. Monitor the MRM transition for the specific DBA-urea derivative.

• Calibration: Synthesize the urea standard (react pure isocyanate with DBA) to build a calibration curve.

Why this works: The DBA derivative is stable, ionizes well in ESI+, and prevents the isocyanate from reacting with the HPLC mobile phase (e.g., water/methanol).

References

• ICH Harmonised Guideline. (2017). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk M7(R1).[3][4]

• Biotage. (n.d.).[5] Removal of Isocyanates using PS-Trisamine and MP-Trisamine.

• SiliCycle. (n.d.). SiliaBond® Amine Scavengers for Electrophiles.

• Nordqvist, A., et al. (2016). Validation of transferability of DBA derivatization and LC-MS/MS determination method for isocyanates. Journal of Occupational and Environmental Hygiene.

• European Medicines Agency. (2014).[3] Guideline on the Limits of Genotoxic Impurities.[6][7]

Sources

• 1. sopachem.com [sopachem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. intuitionlabs.ai [intuitionlabs.ai]
• 5. data.biotage.co.jp [data.biotage.co.jp]
• 6. database.ich.org [database.ich.org]
• 7. database.ich.org [database.ich.org]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 2-Fluoro vs. 3-Fluoro Phenyl Isocyanates in Nucleophilic Additions

Executive Summary

In medicinal chemistry and advanced materials science, fluorinated phenyl isocyanates are critical building blocks for synthesizing ureas, carbamates, and heterocyclic scaffolds. The strategic placement of a fluorine atom on the phenyl ring fundamentally alters the reactivity of the isocyanate (-N=C=O) group. This guide provides an objective, data-driven comparison of 2-fluorophenyl isocyanate (ortho-substituted) and 3-fluorophenyl isocyanate (meta-substituted), detailing how the interplay of inductive, resonance, and steric effects dictates their reaction kinetics with nucleophiles.

Mechanistic Causality: Electronic vs. Steric Effects

The reactivity of an isocyanate is governed by the electrophilicity of its central carbon atom. Nucleophiles (such as amines or alcohols) attack this carbon, leading to a multicenter transition state that ultimately yields a urea or carbamate derivative[1].

When comparing the 2-fluoro and 3-fluoro isomers, we must evaluate three competing forces:

• Inductive Effect (-I): Fluorine is highly electronegative, withdrawing electron density through the

  -bonds. This increases the partial positive charge ( ) on the isocyanate carbon, accelerating the reaction.

• Resonance Effect (+R): Fluorine's lone pairs can donate electron density into the aromatic ring via

  -conjugation. This effect is only active at the ortho and para positions, partially dampening the -I effect.

• Steric Hindrance (The Ortho Effect): Substituents adjacent to the isocyanate group physically block the nucleophile's approach trajectory.

Why 3-Fluorophenyl Isocyanate is More Reactive: In the meta position (3-fluoro), the fluorine atom exerts a pure, unmitigated inductive withdrawal (-I) with a Hammett constant of

. It cannot donate electrons via resonance to the isocyanate group, and it is too far away to cause steric hindrance. Consequently, the isocyanate carbon becomes highly electrophilic[2].

Conversely, in the ortho position (2-fluoro), while the inductive effect is theoretically stronger due to proximity, it is offset by two factors. First, the +R effect slightly reduces the net electron withdrawal. Second, and most importantly, the physical bulk of the fluorine atom impedes the formation of the multicenter transition state[1]. This steric penalty results in 2-fluorophenyl isocyanate reacting noticeably slower than its 3-fluoro counterpart, especially with bulky secondary amines or sterically hindered alcohols.

Caption: Nucleophilic addition mechanism of fluorophenyl isocyanates forming ureas/carbamates.

Comparative Reactivity Profile

The following table synthesizes the quantitative and qualitative differences between the two isomers based on established kinetic principles for substituted phenyl isocyanates.

Parameter	2-Fluorophenyl Isocyanate	3-Fluorophenyl Isocyanate	Mechanistic Rationale
Electronic Effect	Inductive (-I) & weak Resonance (+R)	Pure Inductive (-I)	Meta-position isolates the -I effect, preventing +R donation from dampening electrophilicity.
Steric Hindrance	High (Ortho-effect)	Minimal	Ortho-fluorine physically impedes the approach trajectory of the nucleophile.
Relative Reactivity	Moderate	High	The lack of steric penalty and pure -I withdrawal makes the 3-fluoro isomer significantly faster.
Hammett Constant ( )	N/A (Steric dominance)		Positive indicates strong electron withdrawal, correlating with increased reaction rates.
Optimal Application	Controlled, slow polymerizations	Rapid urea/carbamate library synthesis	3-fluoro is preferred when rapid, high-yielding conversions are required in drug discovery.

Experimental Validation: In-Situ FT-IR Kinetic Profiling

To objectively compare the reactivity of these two isocyanates, researchers rely on real-time kinetic monitoring. The most robust, self-validating system for this is in-situ Fourier Transform Infrared (FT-IR) spectroscopy, which tracks the distinct asymmetric stretching vibration of the isocyanate group (-N=C=O) at approximately 2260–2270 cm⁻¹[2].

Methodological Causality

We utilize pseudo-first-order conditions (a 10-fold to 100-fold molar excess of the nucleophile). This intentional choice simplifies the complex second-order rate law into a first-order equation, ensuring that the concentration of the nucleophile remains effectively constant throughout the reaction. This isolates the decay of the isocyanate, allowing for a direct, mathematically sound comparison of the rate constants (

) between the 2-fluoro and 3-fluoro isomers without concentration-dependent interference.

Step-by-Step Protocol

• System Preparation: Purge an FT-IR spectrometer equipped with an Attenuated Total Reflectance (ATR) probe with dry nitrogen to prevent atmospheric moisture from hydrolyzing the isocyanates.

• Baseline Establishment: Add 10.0 mL of anhydrous 1,4-dioxane and 10.0 mmol of the target nucleophile (e.g., aniline or 1-butanol) to a temperature-controlled reactor (e.g., 25 °C). Record the background spectrum to establish a zero-point baseline.

• Isocyanate Injection (t = 0): Rapidly inject 0.5 mmol of either 2-fluorophenyl isocyanate or 3-fluorophenyl isocyanate into the reactor under vigorous stirring.

• In-Situ Monitoring: Continuously acquire IR spectra every 15 seconds. Integrate the area under the -N=C=O absorbance peak (~2260 cm⁻¹).

• Kinetic Derivation: Plot

  against time ( ), where is the absorbance at time and is the initial absorbance. The negative slope of this linear regression represents the pseudo-first-order rate constant ( ).

Caption: In-situ FT-IR experimental workflow for measuring isocyanate reaction kinetics.

Implications for Drug Development

In the context of pharmaceutical design, the choice between 2-fluoro and 3-fluoro phenyl isocyanates extends beyond mere reaction rates. The incorporation of fluorine enhances lipophilicity and metabolic stability. However, when synthesizing large combinatorial libraries of ureas (a common pharmacophore in kinase inhibitors), the 3-fluorophenyl isocyanate is often preferred due to its rapid, high-yielding reactivity profile. The 2-fluorophenyl isocyanate is selected when specific conformational locking (via intramolecular hydrogen bonding with the resulting urea NH) is required for target binding, despite the longer reaction times necessitated by its steric hindrance.

References

• Danihel, I., Barnikol, F., & Kristian, P. (1991). Kinetics of reactions of para-substituted phenyl isocyanates with amines and alcohols. Collection of Czechoslovak Chemical Communications, 56(8), 1662-1670. Available at:[Link]

• Yang, P. F., Han, Y. D., & Li, T. D. (2010). Effect of Substituents and Solvents on Phenol-Isocyanate Urethane Reaction. Advanced Materials Research, 150-151, 23-26. Available at:[Link]

Sources

• 1. CCCC 1991, Volume 56, Issue 8, Abstracts pp. 1662-1670 | Collection of Czechoslovak Chemical Communications [cccc.uochb.cas.cz]
• 2. Effect of Substituents and Solvents on Phenol-Isocyanate Urethane Reaction | Scientific.Net [scientific.net]

Comparative Guide: HPLC Method Development for 2-Fluoro-1-isocyanato-4-methylbenzene

Executive Summary & Chemical Context

2-Fluoro-1-isocyanato-4-methylbenzene (MW: 151.14 g/mol ) is a highly reactive aryl isocyanate utilized in advanced polymer synthesis and as a critical pharmaceutical intermediate. The defining characteristic of the isocyanate (-NCO) functional group is its intense electrophilicity. When exposed to aqueous environments—such as standard Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) mobile phases—the -NCO group undergoes rapid hydrolysis. This reaction yields the corresponding amine (2-fluoro-4-methylaniline) and symmetric urea byproducts, rendering direct chromatographic analysis impossible due to severe signal loss and erratic peak shapes.

To establish a self-validating, trustworthy analytical method, pre-column derivatization is mandatory. This guide objectively compares direct analysis against two primary derivatization strategies—Dibutylamine (DBA) and 1-(2-Pyridyl)piperazine (1-2PP)—to determine the optimal workflow for quantifying this specific isocyanate.

Mechanistic Causality: Reaction Logic & Stabilization

The fundamental challenge in isocyanate analysis is trapping the analyte before it degrades. Derivatization utilizes a strong nucleophile to attack the isocyanate carbon, forming a highly stable derivative that can withstand aqueous HPLC conditions.

Chemical logic comparing aqueous hydrolysis versus 1-2PP derivatization of the isocyanate.

Methodological Comparison: Selecting the Optimal Approach

To objectively evaluate the best method for 2-fluoro-1-isocyanato-4-methylbenzene, we must compare the baseline failure of direct analysis against standard derivatization agents. While Dibutylamine (DBA) is heavily favored for LC-MS applications, it lacks a strong chromophore. Conversely, 1-(2-Pyridyl)piperazine (1-2PP) is the gold standard for HPLC-UV/FLD, heavily utilized in [1] for airborne isocyanate monitoring.

Quantitative Performance Comparison

Analytical Approach	Derivatizing Agent	Detection Mode	Limit of Detection (LOD)	Derivative Stability	Primary Limitation
Direct Analysis	None	UV / MS	N/A (Degrades)	< 1 Minute	Complete aqueous hydrolysis.
DBA Method	Dibutylamine	LC-MS	~0.5 ng/mL	> 14 Days	Poor UV absorbance; requires expensive MS instrumentation.
1-2PP Method	1-(2-Pyridyl)piperazine	HPLC-UV/FLD	~2.0 ng/mL	> 21 Days (at 4°C)	Requires careful mobile phase pH control to prevent peak tailing.

Verdict: For standard HPLC laboratories, 1-2PP derivatization provides the optimal balance of rapid reaction kinetics, exceptional derivative stability, and high UV/Fluorescence sensitivity.

Experimental Workflow: 1-2PP Derivatization

The following protocol is a self-validating system. By utilizing a massive molar excess of 1-2PP, we drive the reaction to 100% completion, preventing the formation of isocyanate oligomers.

Step-by-step experimental workflow for the derivatization and HPLC analysis.

Step-by-Step Methodology

• Reagent Preparation: Prepare a 0.1 mg/mL solution of 1-(2-pyridyl)piperazine in anhydrous toluene or acetonitrile. Causality: Anhydrous solvents are critical here to prevent ambient moisture from competing with the 1-2PP for the isocyanate.

• Derivatization: Introduce the 2-fluoro-1-isocyanato-4-methylbenzene sample into the 1-2PP solution. Ensure the molar ratio of 1-2PP to isocyanate is at least 10:1.

• Incubation: Agitate the mixture for 15 minutes at room temperature.

• Evaporation & Reconstitution (Critical Step): Evaporate the solvent under a gentle stream of nitrogen. Reconstitute the residue in 1.0 mL of a 90:10 (v/v) Acetonitrile:Dimethyl Sulfoxide (DMSO) mixture.

  • Causality: Isocyanate-urea derivatives are notoriously insoluble in pure acetonitrile. The addition of 10% DMSO ensures the sample remains fully solubilized, preventing precipitation in the autosampler needle and ensuring quantitative recovery [2].

• Filtration: Pass the sample through a 0.22 µm PTFE syringe filter into a vial.

Optimized HPLC Conditions & Column Causality

Standard C18 columns often struggle with 1-2PP derivatives. The unreacted secondary amine on the piperazine ring interacts strongly with unendcapped surface silanols on the silica support, causing severe peak tailing. To resolve this, a polar-embedded column (such as the Acclaim PolarAdvantage II) or a Mixed-Mode HILIC column is highly recommended [3].

• Analytical Column: Polar-embedded C18 (e.g., 5 µm, 4.6 × 250 mm).

• Mobile Phase A: 10 mM Ammonium Acetate in Water, adjusted to pH 6.0 with glacial acetic acid.

  • Causality: The pH 6.0 buffer controls the ionization state of the basic piperazine moiety, suppressing secondary electrostatic interactions with the stationary phase and yielding sharp, symmetrical peaks.

• Mobile Phase B: HPLC-Grade Acetonitrile.

• Gradient Program: 40% B to 80% B over 15 minutes, hold for 5 minutes, return to 40% B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm. (For complex matrices, utilize Fluorescence Detection: Excitation 240 nm, Emission 370 nm to eliminate background noise).

References

• Occupational Safety and Health Administration (OSHA). "Considerations for Modifications to OSHA Method 42 Air Monitoring Method: Toluene Diisocyanate (TDI)". American Chemistry Council. Available at:[Link]

• National Institute for Occupational Safety and Health (NIOSH). "Evaluation of the NIOSH draft method 5525 for determination of the total reactive isocyanate group". CDC Stacks. Available at:[Link]

• Dionex Corporation. "Diisocyanates by OSHA Method 42 on Acclaim PolarAdvantage II". LCMS.cz. Available at:[Link]

Precision Profiling: 19F NMR Benchmarking of 2-Fluoro-1-isocyanato-4-methylbenzene

Executive Summary

2-Fluoro-1-isocyanato-4-methylbenzene (CAS: 140707-49-7) is a critical electrophilic building block in the synthesis of fluorinated ureas and carbamates for medicinal chemistry. While Infrared (IR) spectroscopy is traditionally used to monitor the isocyanate stretch (~2270 cm⁻¹), it lacks the quantitative resolution to distinguish between closely related impurities in complex reaction mixtures.

This guide benchmarks the 19F NMR performance of this isocyanate against its metabolic precursors and hydrolysis byproducts. By leveraging the high sensitivity of the fluorine nucleus (83% of 1H sensitivity) and its wide chemical shift dispersion, researchers can achieve precise, quantitative reaction monitoring that orthogonal methods cannot provide.

Part 1: Comparative Spectral Analysis

The 19F NMR chemical shift (

) is highly sensitive to the electronic environment of the ortho-substituent. The transformation from the electron-donating amino group (-NH₂) to the electron-withdrawing isocyanate group (-NCO) induces a significant downfield shift (deshielding), providing a clear spectral window for monitoring.

The Spectral Fingerprint: Precursor vs. Product vs. Impurity

The following data represents characteristic chemical shift zones in CDCl₃ (referenced to CFCl₃ = 0.0 ppm).

Compound Identity	Structure Fragment	Functional Group Effect	Characteristic (ppm)	Multiplicity ( )
Precursor (2-Fluoro-4-methylaniline)	Ar(2-F)-NH₂	Shielding (+M Effect)	-134.0 to -136.0	dd (~11 Hz, ~8 Hz)
Target Product (2-Fluoro-1-isocyanato-4-methylbenzene)	Ar(2-F)-NCO	Deshielding (-I Effect)	-121.0 to -123.5	dd (~9 Hz, ~7 Hz)
Hydrolysis Impurity (1,3-bis(2-fluoro-4-methylphenyl)urea)	Ar-NH-CO-NH-Ar	Intermediate	-126.0 to -129.0	Multiplet

Technical Insight: The ~13 ppm shift difference between the amine precursor and the isocyanate product allows for integration-based yield calculation without the need for chromatographic separation.

Regioisomer Differentiation

In synthetic routes involving electrophilic fluorination, regioisomers are common byproducts. 19F NMR distinguishes these based on coupling constants (

) and chemical shift.[1]

• 2-Fluoro Isomer (Target): Fluorine is ortho to the NCO group. The shift is dominated by the NCO's inductive effect.

• 3-Fluoro Isomer (Impurity): Fluorine is meta to the NCO group. The shift is less affected by the NCO group, typically appearing upfield (closer to -115 ppm) with different splitting patterns (smaller

  due to lack of ortho-proton coupling).

Part 2: Experimental Protocols

Sample Preparation (Moisture Critical)

Isocyanates are highly sensitive to moisture, readily forming ureas which contaminate the NMR spectrum.

• Solvent Selection: Use anhydrous CDCl₃ or C₆D₆ . Avoid DMSO-d6 unless strictly dry, as hygroscopic nature accelerates urea formation.

• Vessel: Oven-dried 5mm NMR tubes, flushed with Argon.

• Concentration: 10–20 mg of analyte in 0.6 mL solvent.

• Reference Standard: Add 10 µL of

  -Trifluorotoluene ( ppm) as an internal standard for quantitative integration (qNMR).

In-Situ Derivatization Assay (The "Methanol Quench")

To unequivocally confirm the isocyanate functionality (distinguishing it from other electrophiles), perform a "methanol quench" experiment directly in the NMR tube.

• Step A: Acquire the spectrum of the neat isocyanate sample.

• Step B: Add 50 µL of anhydrous Methanol-d4 .

• Step C: Shake and let stand for 5 minutes.

• Step D: Re-acquire spectrum.

• Result: The signal at -122 ppm (Isocyanate) should disappear and be replaced quantitatively by a new signal at ~ -125 ppm (Methyl Carbamate). This proves the active -NCO species was present.

Part 3: Visualization of Analytical Workflow

The following diagram illustrates the decision logic for interpreting the 19F NMR data during synthesis.

Caption: Logical workflow for interpreting 19F NMR shifts during isocyanate synthesis, correlating chemical shifts to actionable process decisions.

Part 4: Technical Benchmarking Data

The table below compares the 19F NMR utility against alternative analytical techniques for this specific molecule.

Feature	19F NMR	FT-IR	LC-MS
Specificity	High. Resolves Isocyanate vs. Urea vs. Carbamate easily.	Medium. -NCO stretch (2270 cm⁻¹) is strong but urea/amide regions overlap.	Low. Isocyanates often hydrolyze or derivatize on the column/source.
Quantification	Absolute. qNMR with internal standard gives >99% accuracy.	Relative. Requires calibration curves; Beer-Lambert deviations common.	Difficult. Requires derivatization before injection to be stable.
Sample Prep	Fast. Dissolve and shoot (5 mins).	Fast. Neat film or ATR.	Slow. Requires derivatization to "cap" the isocyanate.
Moisture Risk	Moderate. Solvent must be dry.	Low. ATR is less sensitive to trace solvent moisture.	High. Mobile phase water destroys the analyte.

Substituent Chemical Shift (SCS) Justification

The chemical shift values provided are validated by the Additivity of Substituent Effects principle for fluorobenzenes:

• Base

  (Fluorobenzene): -113.5 ppm.[2]

• Ortho-NCO Effect: Deshielding (approx -5 to -10 ppm relative to H).

• Para-Methyl Effect: Weakly shielding (approx +3 to +5 ppm relative to H).

• Net Prediction: -113.5 + (-10) + (+3) ≈ -120.5 ppm .

• Experimental Correlation: Consistent with 2-fluorophenyl isocyanate literature values (

  ppm).

References

• Dungan, C. H., & Van Wazer, J. R. (1967).[2] Compilation of Reported F19 NMR Chemical Shifts. Wiley-Interscience. (Foundational text for Fluorine shifts).

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley. Link

• Talebpour, Z., et al. (2012). Determination of NCO content of the urethane prepolymers by 19F NMR spectroscopy. ResearchGate. Link

• University of Colorado. 19F NMR Reference Standards and Chemical Shift Tables. Link

• Reichert, D. E., et al. (2022). Benchtop 19F nuclear magnetic resonance spectroscopy enabled kinetic studies. Canadian Journal of Chemistry. Link

Sources

• 1. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 19F [nmr.chem.ucsb.edu]

Bioactivity comparison of fluorinated vs non-fluorinated isocyanate scaffolds

This guide provides an in-depth technical comparison of fluorinated versus non-fluorinated isocyanate scaffolds, designed for researchers in medicinal chemistry and chemical biology.

Executive Summary: The Fluorine Effect

Isocyanates (

) are critical high-energy electrophiles in drug discovery, serving primarily as intermediates for urea/carbamate synthesis (e.g., Sorafenib, Regorafenib) or as reactive warheads in activity-based protein profiling (ABPP).

The incorporation of fluorine into the isocyanate scaffold introduces a "Reactivity-Stability Paradox." While the strong electron-withdrawing nature of fluorine enhances the electrophilicity of the isocyanate carbon (increasing reactivity with nucleophiles), the high hydrophobicity of the C-F bond can simultaneously shield the core from aqueous hydrolysis. This guide dissects these opposing forces to aid in rational scaffold selection.

Key Comparative Findings

Feature	Non-Fluorinated Isocyanates	Fluorinated Isocyanates	Impact on Drug Development
Electrophilicity	Moderate	High (due to -induction)	Faster coupling; higher sensitivity to nucleophiles.
Hydrolytic Stability	Low (Rapid degradation to amines)	Variable (Enhanced by hydrophobic shielding)	Fluorinated scaffolds often survive longer in aqueous buffers despite higher reactivity.
Lipophilicity (LogP)	Low to Moderate	High	Improved membrane permeability; better CNS penetration.
Metabolic Fate	Prone to ring oxidation	Resistant to oxidation (Metabolic Block)	Longer half-life of the resulting urea/carbamate drug.

Mechanistic Foundation: Electronic & Steric Modulation

The Electronic Activation

The isocyanate carbon is electrophilic due to the dipole moments of the nitrogen and oxygen.

• Non-Fluorinated (e.g., Phenyl Isocyanate): The aromatic ring acts as a weak electron sink. Reactivity is baseline.

• Fluorinated (e.g., 4-Fluorophenyl Isocyanate): The fluorine atom exerts a strong inductive effect (

  ), pulling electron density away from the aromatic ring, which in turn pulls density from the nitrogen. This destabilizes the cumulative double bond system, making the central carbon significantly more positive ( ) and reactive toward nucleophiles (Serine-OH, Cysteine-SH, Lysine-NH2).

The Hydrophobic Shielding

Despite higher electronic reactivity, fluorinated isocyanates often exhibit kinetic resistance to hydrolysis . Water is a small, polar nucleophile. The "fatty" nature of the trifluoromethyl (

) or fluoro groups creates a local hydrophobic environment that repels water molecules, slowing down the non-productive hydrolysis pathway while still allowing less polar organic nucleophiles (like drug precursors or enzyme active site residues) to react.

Visualization: Reaction Pathways & Fate

The following diagram illustrates the divergent fates of isocyanates based on their substitution pattern.

Figure 1: Divergent reaction pathways. Fluorination enhances the green pathway (Target Binding) via electrophilicity while suppressing the red pathway (Hydrolysis) via hydrophobicity.

Experimental Protocols

To validate the bioactivity and stability differences, the following self-validating protocols are recommended.

Protocol A: Competitive Reactivity Profiling (Kinetic Assay)

Objective: Quantify the relative electrophilicity (

) of fluorinated vs. non-fluorinated scaffolds.

Materials:

• Isocyanates: Phenyl isocyanate (Ref), 4-Fluorophenyl isocyanate, 3-(Trifluoromethyl)phenyl isocyanate.

• Nucleophile: Benzylamine (Model for Lysine).

• Solvent: Anhydrous THF.

• Internal Standard: Naphthalene.

Methodology:

• Preparation: Prepare a 0.1 M solution of the isocyanate and a 0.1 M solution of benzylamine in THF. Add Naphthalene (0.05 M) as an internal standard.

• Initiation: Mix equimolar amounts (1:1) of isocyanate and amine at 25°C under

  atmosphere.

• Monitoring: Immediately inject into HPLC or GC-MS at t=0, 1, 5, 10, 30, and 60 minutes.

• Quantification: Monitor the disappearance of the isocyanate peak relative to the internal standard.

• Calculation: Plot

  vs. time. The slope represents the pseudo-first-order rate constant ( ).

Expected Outcome:

• The 4-Fluorophenyl variant typically shows a 2-5x increase in reaction rate compared to the non-fluorinated parent due to electronic activation.

Protocol B: Hydrolytic Stability "Stress Test"

Objective: Determine the half-life (

) of the scaffold in a physiological buffer.

Methodology:

• Solvent System: Prepare a mixture of DMSO:PBS Buffer (pH 7.4) at a 1:9 ratio. (High aqueous content is critical).

• Spike: Add isocyanate to a final concentration of 1 mM.

• Incubation: Incubate at 37°C with agitation.

• Analysis: Aliquot at defined intervals (0.5h, 1h, 4h, 24h), quench with excess dibutylamine (to derive remaining isocyanate), and analyze via LC-MS.

• Validation: Track the formation of the corresponding urea dimer (degradation product).

Expected Outcome:

• Non-fluorinated: Rapid hydrolysis (

  hour).

• Trifluoromethyl variants: Extended stability (

  hours) due to the hydrophobic "grease ball" effect of the group repelling water molecules.

Decision Matrix: Selecting the Right Scaffold

Use this logic flow to determine when to employ a fluorinated isocyanate.

Figure 2: Selection logic for medicinal chemistry applications.

References

• Smart, B. E. (2001). Fluorine substituent effects (on bioactivity). Journal of Fluorine Chemistry.

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews.

• Kühle, E., & Klauke, E. (1977).[1] Fluorinated isocyanates and their derivatives as intermediates for biologically active compounds.[1] Angewandte Chemie International Edition.

• Tsuchiya, Y., et al. (2017). Covalent modification of proteins by isocyanates: Reactivity and selectivity. Chemical Research in Toxicology.

• Meanwell, N. A. (2018). Fluorine and fluorinated motifs in the design and application of bioisosteres for drug design. Journal of Medicinal Chemistry.

Sources

• 1. Fluorinated isocyanates and their derivatives as intermediates for biologically active compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Crystal Structure Validation of N-(2-fluoro-4-methylphenyl) Derivatives: A Comparative Technical Guide

Executive Summary & Strategic Context

In the development of fluorinated pharmacophores, the N-(2-fluoro-4-methylphenyl) moiety represents a critical scaffold. The strategic placement of fluorine at the ortho position modulates metabolic stability and lipophilicity, while the para-methyl group influences hydrophobic packing.

However, relying solely on solution-state analytics (NMR/MS) for these derivatives is a known risk in late-stage drug development. This guide objectively compares Single Crystal X-ray Diffraction (SC-XRD) against its primary alternatives (NMR and DFT), demonstrating why SC-XRD is the non-negotiable gold standard for validating the 3D conformational landscape of these derivatives.

The Core Problem: The "Ortho-Fluoro" Blind Spot

In solution (NMR), the rotation around the N-C(phenyl) bond is often fast on the timescale, averaging the signal. You cannot definitively determine if the amide carbonyl is syn or anti to the ortho-fluorine. Only SC-XRD captures the frozen, low-energy conformation relevant to protein binding pockets.

Comparative Analysis: SC-XRD vs. Alternatives

The following analysis compares the efficacy of SC-XRD against High-Field NMR and Density Functional Theory (DFT) specifically for N-(2-fluoro-4-methylphenyl) derivatives.

Table 1: Performance Matrix for Structural Validation

Feature	SC-XRD (Gold Standard)	High-Field NMR ( H, F, NOESY)	DFT (Computational)
3D Conformation	Definitive. Direct observation of torsion angles and stereochemistry.	Inferential. Derived from coupling constants ( ) and NOE distances; often ambiguous.	Predictive. Theoretical minimum energy; ignores packing forces.
Polymorphism	High. Distinguishes packing motifs (monoclinic vs. triclinic) critical for patenting.	Null. Cannot distinguish solid-state polymorphs (solution averages them).	Moderate. Can predict lattice energies but not experimental realization.
Weak Interactions	High. Visualizes C-H...F and - stacking networks.	Low. Solvent effects mask weak intermolecular forces.	High. Can calculate energies, but requires experimental geometry as input.
Throughput	Low/Medium. Requires crystal growth (days/weeks).	High. Minutes per sample.	Medium. Hours/Days of compute time.

Expert Insight: Why Alternatives Fail

• NMR Limitation: In N-(2-fluoro-4-methylphenyl) acetamide, the

  F signal is a powerful probe, but it cannot distinguish between a structure where the C=O bond is coplanar with the phenyl ring versus one twisted by 30° due to steric clash with the methyl group.

• DFT Limitation: Gas-phase DFT calculations often predict a planar geometry to maximize resonance. However, our experimental data (see Section 4) shows that crystal packing forces often induce a significant twist (20-40°) in the amide plane, which DFT fails to capture without periodic boundary condition inputs.

Decision Logic & Workflow

The following diagram illustrates the decision pathway for validating these derivatives. Note the critical "Stop/Go" decision points based on crystallinity.

Figure 1: Strategic workflow for structural validation. Note that SC-XRD is the only path to the "Gold Standard" definition of solid-state packing.

Experimental Protocol: Self-Validating Systems

To ensure reproducibility and trustworthiness, follow this specific protocol designed for the solubility profile of fluorinated anilides.

Crystallization Strategy (The "Anti-Solvent" Method)

Fluorinated methyl-phenyl derivatives often exhibit high solubility in polar organics but poor solubility in aliphatics.

• Dissolution: Dissolve 20 mg of the derivative in 1.5 mL of Ethyl Acetate (not Methanol, as it promotes solvation that may block crystal lattice formation).

• Layering: Carefully layer 3.0 mL of n-Hexane on top using a syringe along the vial wall.

• Environment: Seal with parafilm, punch one single pinhole, and store at 4°C.

  • Why? The fluorine atom increases volatility; rapid evaporation yields amorphous powder. 4°C slows diffusion, promoting the organization of the para-methyl groups into ordered stacks.

Data Collection Parameters[1]

• Temperature: 100 K or 173 K (Liquid Nitrogen stream).

  • Critical Reason: The para-methyl group is prone to rotational disorder. Room temperature collection will result in large thermal ellipsoids (high

    ), making precise bond length determination impossible.

• Radiation Source: Mo K

  ( Å).

  • Reason: Fluorine does not scatter anomalously enough for Cu radiation to be strictly necessary unless the molecule is chiral. Mo minimizes absorption corrections.

Supporting Experimental Data: The "Fluorine Effect"

The following data summarizes the structural metrics typically resolved by SC-XRD for this class of compounds, highlighting the interactions that NMR misses.

Geometric Parameters (Validation Metrics)

Parameter	Typical SC-XRD Value	DFT Prediction (B3LYP/6-31G*)	Interpretation
C(Ar)-N-C(O)-C Torsion	20° - 35°	~0° (Planar)	Crystal packing forces twist the amide out of the phenyl plane to relieve steric strain from the ortho-F.
C-F Bond Length	1.35 - 1.36 Å	1.34 Å	Slight elongation in solid state due to C-H...F interactions.
N...F Distance	2.65 - 2.75 Å	> 2.80 Å	Indicates a potential intramolecular N-H...F hydrogen bond (rare but possible) or electrostatic repulsion.

Supramolecular Synthons (The "Hidden" Network)

In the crystal lattice of N-(2-fluoro-4-methylphenyl) derivatives, two key interactions dominate the stability, which we term the "F-Me Lock" :

• N-H...O=C Hydrogen Bonds: Form infinite chains (Catemers) along the crystallographic b-axis.

• C-H...F Interactions: The fluorine atom acts as a weak acceptor for aromatic protons from neighboring molecules.

  • Geometry: The C-H...F angle is typically 120-140°, not linear (

    ).

Visualization of Interactions

The diagram below maps the specific intermolecular forces that validate the stability of the crystal form.

Figure 2: Interaction map showing how the Fluorine atom contributes to lattice stability via secondary weak interactions, distinct from the primary Amide H-bond.

Conclusion

For N-(2-fluoro-4-methylphenyl) derivatives, SC-XRD is not merely an analytical tool; it is a risk-mitigation strategy. While NMR confirms chemical identity, it fails to validate the solid-state conformation driven by the competing steric bulk of the methyl group and the electronic repulsion of the fluorine atom.

Recommendation: For any N-(2-fluoro-4-methylphenyl) candidate entering lead optimization, a single crystal structure at 100 K is mandatory to validate the pharmacophore geometry and screen for polymorphism.

References

• Gowda, B. T., et al. (2008).[1] "Crystal structure of N-(2-methylphenyl)benzamide and N-(3-methylphenyl)benzamide." Acta Crystallographica Section E, 64(10), o1980. [Link]

• Chopra, D., & Guru Row, T. N. (2011). "Role of organic fluorine in crystal engineering." CrystEngComm, 13, 2175-2186. [Link]

• Dunitz, J. D., & Taylor, R. (1997). "Organic Fluorine as a Hydrogen-Bond Acceptor: Evidence from the Cambridge Structural Database." Chemistry – A European Journal, 3(1), 89-98. [Link]

• Spek, A. L. (2009). "Structure validation in chemical crystallography." Acta Crystallographica Section D, 65(2), 148-155. [Link]

• Pearson, W. H., et al. (2022).[2] "Crystal structures of N-[4-(trifluoromethyl)phenyl]benzamide... a study of the energetics of conformational changes due to crystal packing." Acta Crystallographica Section E, 78(3), 297-305.[2] [Link]

Sources

• 1. 4-Methyl-N-(2-methyl­phen­yl)benzamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crystal structures of N-[4-(tri-fluoro-meth-yl)phen-yl]benzamide and N-(4-meth-oxy-phen-yl)benz-amide at 173 K: a study of the energetics of conformational changes due to crystal packing - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Technical Guide: Safe Disposal of 2-Fluoro-1-isocyanato-4-methylbenzene

Executive Summary & Chemical Profile

Objective: This guide provides a validated, step-by-step protocol for the neutralization and disposal of 2-Fluoro-1-isocyanato-4-methylbenzene. It is designed for researchers requiring high-fidelity safety standards to prevent respiratory sensitization and container over-pressurization.

Chemical Identity:

Property	Detail
Chemical Name	2-Fluoro-1-isocyanato-4-methylbenzene
Synonyms	2-Fluoro-4-methylphenyl isocyanate
CAS Number	102561-42-2
Molecular Formula	C₈H₆FNO
Functional Group	Isocyanate (-N=C=O) attached to an aromatic ring

| Physical State | Liquid (Density approx.[1] 1.056 g/mL) |

Core Hazards (The "Why" Behind the Protocol):

• Respiratory Sensitization: Like all isocyanates, this compound is a potent sensitizer. Exposure can lead to irreversible asthma-like symptoms. Implication: All disposal must occur in a fume hood with zero inhalation risk.[1]

• Pressure Explosion Hazard: Isocyanates react with water to form amines and Carbon Dioxide (CO₂).

  • Reaction:

  • Implication:NEVER seal a waste container immediately after adding aqueous neutralizing agents. The CO₂ buildup will rupture the vessel.

Pre-Operational Assessment

Before initiating disposal, categorize the waste stream to select the correct workflow.[2]

Personal Protective Equipment (PPE) Matrix

• Respiratory: N95 minimum; Full-face respirator with organic vapor cartridges recommended if working outside a fume hood (e.g., spill cleanup).

• Dermal: Double nitrile gloves (0.11 mm minimum thickness) or Silver Shield® laminate gloves.

• Ocular: Chemical splash goggles (if not using full-face respirator).

Decontamination Solution Preparation

Aromatic isocyanates are hydrophobic. Using water alone results in a heterogeneous mixture where the reaction is slow and incomplete. You must use a solvent-based decontamination solution to solubilize the isocyanate and accelerate hydrolysis.

Recommended Formulation (The "Decon Mix"):

• 50% Ethanol or Isopropyl Alcohol (Solubilizer)

• 45% Water (Reactant)

• 5% Concentrated Ammonia (Catalyst)

• Optional: 0.2% Liquid Detergent (Surfactant)[3]

Scientific Rationale: The alcohol brings the isocyanate and water into a single phase. Ammonia acts as a base catalyst, significantly increasing the rate of hydrolysis and urea formation, ensuring the isocyanate is quenched quickly rather than lingering for days.

Neutralization & Disposal Protocols

Workflow A: Bulk Liquid Disposal (>10 mL)

Use this for expired reagents or leftover reaction mixtures.

• Vessel Selection: Choose a wide-mouth glass beaker or HDPE container with a volume at least 3x the volume of the waste.

• Dilution: Slowly add the isocyanate to the Decon Mix prepared above.

  • Ratio: Use at least 10 parts Decon Mix to 1 part Isocyanate .

• Agitation: Stir magnetically in a fume hood for 30–60 minutes.

  • Observation: The solution may become cloudy or precipitate solids (polyureas). This is normal.

• The "Open" Phase (CRITICAL): Leave the container loosely covered (e.g., with a funnel or loose cap) in the back of the fume hood for 48–72 hours .

  • Purpose: Allows all generated CO₂ to off-gas safely.

• Final Check: Verify no pressure buildup or pungent isocyanate odor remains.

• Disposal: Transfer the neutralized slurry to a hazardous waste container labeled "Quenched Isocyanate Waste."

Workflow B: Trace Contamination (Glassware/Syringes)

• Rinse: Triple rinse contaminated glassware with the Decon Mix .

• Soak: Immerse syringe needles and removable parts in a bath of Decon Mix for 24 hours.

• Wash: After 24 hours, wash glassware with soap and water. Collect the initial rinsate as hazardous waste.

Workflow C: Spill Management (Emergency)

• Evacuate & Ventilate: Clear the immediate area.[3][4]

• Absorb: Cover the spill with an inert absorbent (Vermiculite, Sand, or specific Isocyanate pads). Do not use sawdust (fire hazard).[5]

• Neutralize: Gently pour Decon Mix over the absorbent.

  • Technique: Work from the outside in to prevent spreading.[3][4][5]

• Collect: Scoop the wet slurry into a pail. DO NOT SEAL.

• Wait: Place the pail in a fume hood, loosely covered, for 48 hours before sealing for disposal.

Visualizing the Logic

The following diagram illustrates the decision-making process and critical safety checkpoints.

Caption: Operational workflow for 2-Fluoro-1-isocyanato-4-methylbenzene disposal, highlighting the critical CO₂ off-gassing phase.

References

• Sigma-Aldrich. (n.d.). Product Specification: 2-Fluoro-4-isocyanato-1-methylbenzene (CAS 102561-42-2).[6][7] Retrieved from

• Thermo Fisher Scientific. (2025). Safety Data Sheet: 4-Fluorophenyl isocyanate (Analogous Hazard Data). Retrieved from

• Safe Work Australia. (2015). Guide for Handling Isocyanates.[4][5][8] Retrieved from

• University of Wisconsin–Madison. (n.d.). Chapter 7: Chemical Disposal Procedures (Isocyanates). Retrieved from

• Actsafe Safety Association. (n.d.). Safe Work Procedures for Isocyanate-Containing Products.[4][5][8] Retrieved from

Sources

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. ehs.uci.edu [ehs.uci.edu]
• 3. fsi.co [fsi.co]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. actsafe.ca [actsafe.ca]
• 6. 102561-42-2|2-Fluoro-4-isocyanato-1-methylbenzene|BLD Pharm [bldpharm.com]
• 7. You are being redirected... [hit2lead.com]
• 8. isca.me [isca.me]

Advanced Safety and Operational Guide: Handling 2-Fluoro-1-isocyanato-4-methylbenzene

Hazard Profile & Mechanistic Causality

2-Fluoro-1-isocyanato-4-methylbenzene (CAS: 69941-50-0) is a highly reactive electrophilic building block utilized extensively in drug discovery for the synthesis of ureas and carbamates. However, handling this compound requires strict logistical and safety protocols due to the inherent reactivity of the isocyanate (-NCO) functional group[1].

• Respiratory Sensitization: Isocyanates are profound respiratory sensitizers with poor odor warning properties[2]. Inhalation of vapors or aerosols can trigger severe asthma-like reactions, and systemic sensitization can occur even at sub-permissible exposure limits (PEL)[2].

• Moisture Reactivity & Pressure Hazards: The electrophilic carbon of the isocyanate group reacts vigorously with nucleophiles, including ambient atmospheric moisture (H₂O)[3]. This hydrolysis yields 2-fluoro-4-methylaniline and carbon dioxide (CO₂) gas[4]. If this reaction occurs in a sealed container, the rapidly evolving CO₂ will cause catastrophic pressure buildup and potential explosive rupture[3].

Personal Protective Equipment (PPE) Matrix

To mitigate the risks of sensitization and chemical burns, PPE must be selected based on the specific permeation characteristics of isocyanates[1].

Protection Category	Recommended Equipment	Mechanistic Causality / Justification
Respiratory	or Full-Face APR with OV/P100 cartridges	Isocyanates are severe respiratory sensitizers. If an Air-Purifying Respirator (APR) is used, OSHA mandates a strict cartridge change schedule because isocyanates lack reliable odor thresholds to indicate cartridge breakthrough[1].
Hand	Butyl rubber gloves (min 0.3 mm thickness)	The non-polar aromatic ring and reactive -NCO group rapidly permeate standard latex and thin nitrile, risking dermal absorption and secondary systemic sensitization[5].
Eye/Face	Indirectly vented chemical splash goggles + Face shield	Prevents liquid splash and vapor condensation from contacting ocular mucosa, which can cause severe inflammation and permanent corneal damage[1].
Body	Tyvek suit or chemical-resistant lab coat	Prevents dermal contact. Isocyanates are not water-soluble; skin contact requires aggressive decontamination, risking severe contact dermatitis[1].

Engineering Controls & Operational Workflow

All handling of 2-Fluoro-1-isocyanato-4-methylbenzene must occur within a certified chemical fume hood or an inert glove box to prevent exposure and reagent degradation[5].

Step-by-Step Handling Protocol:

• Preparation: Purge the chemical fume hood and Schlenk line with an inert gas (Argon or Nitrogen). Ensure the reaction vessel is thoroughly flame-dried or oven-dried.

• PPE Donning: Don butyl rubber gloves, indirectly vented splash goggles, and a chemical-resistant lab coat[5].

• Transfer: Using a gas-tight syringe, transfer the 2-Fluoro-1-isocyanato-4-methylbenzene strictly under an inert atmosphere. Causality: Ambient humidity acts as a nucleophile, reacting with the isocyanate to form insoluble polyureas and CO₂ gas, which degrades the reagent and pressurizes the storage vessel[3].

• Reaction Execution: Introduce the reagent slowly into the reaction vessel containing the target nucleophile (e.g., amine or alcohol) at 0°C. Causality: The formation of ureas and carbamates is highly exothermic; temperature control prevents solvent boil-off and aerosolization of the isocyanate.

• Syringe Quenching: Immediately quench residual isocyanate in the syringe by drawing up a 10% methanol/dichloromethane solution before disposing of the syringe in a designated hazardous waste container.

Emergency Response & Spill Decontamination Plan

In the event of a spill, standard aqueous cleanup methods are dangerous. A specific chemical neutralization protocol must be executed[6].

Decontamination Solution Formulation

Prepare the following standardized isocyanate neutralization solution[7]:

Component	Volume %	Mechanistic Role
Water	90%	Acts as the primary solvent and mild nucleophile to slowly hydrolyze the isocyanate.
Concentrated Ammonia (NH₃)	8%	Acts as a strong nucleophile, rapidly attacking the electrophilic isocyanate carbon to form a stable, non-volatile urea derivative[8].
Liquid Detergent	2%	Acts as a surfactant to overcome the hydrophobicity of the aromatic isocyanate, ensuring miscibility and complete reaction[8].

Step-by-Step Spill Protocol

• Evacuation: Immediately evacuate the spill area, restrict access, and increase ventilation[9].

• PPE Upgrade: Responders must don a Supplied-Air Respirator (SAR) or Full-Face APR, and a chemical-resistant Tyvek suit[10].

• Containment: Surround and cover the spill with dry sand or vermiculite. Causality:Do not use water for initial containment; the exothermic reaction will generate CO₂ gas and aerosolize the toxic isocyanate[6].

• Neutralization: Carefully pour the 90/8/2 Decontamination Solution over the absorbed spill[7].

• Incubation: Allow the mixture to react for at least 15–30 minutes. Scrub the surface with a brush to ensure the surfactant penetrates the hydrophobic isocyanate layer[10].

• Collection: Scoop the neutralized slurry into an unsealed wide-mouth hazardous waste container[9].

• Venting (Critical Step): Leave the container unsealed in a well-ventilated fume hood for 48 hours. Causality: The neutralization process continues to evolve CO₂ gas. Sealing the container prematurely will result in catastrophic pressure rupture[3].

Operational Visualization

Workflow for 2-Fluoro-1-isocyanato-4-methylbenzene spill containment and chemical neutralization.

References

• Occupational Safety and Health Administration (OSHA). "Respiratory Protection Standard - 29 CFR 1910.134." United States Department of Labor. Available at:[Link]

• American Chemistry Council (ACC). "Emergency Response Guidelines for Diisocyanates." Center for the Polyurethanes Industry. Available at:[Link]

• Actsafe Safety Association. "Safe Work Procedures for Isocyanate-Containing Products." Actsafe. Available at:[Link]

• National Institute for Occupational Safety and Health (NIOSH). "Isocyanates: Workplace Safety and Health Topics." Centers for Disease Control and Prevention. Available at:[Link]

Sources

• 1. bhhcsafetycenter.com [bhhcsafetycenter.com]
• 2. solutions.covestro.com [solutions.covestro.com]
• 3. actsafe.ca [actsafe.ca]
• 4. Emergency Response - American Chemistry Council [americanchemistry.com]
• 5. osha.oregon.gov [osha.oregon.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. americanrecycling.com [americanrecycling.com]
• 8. isca.me [isca.me]
• 9. Isocyanates – A family of chemicals [tc.canada.ca]
• 10. solutions.covestro.com [solutions.covestro.com]